2-Methylbenzo[f]chromen-3-one

• CAS: 21315-44-6

Core Science & Biosynthesis

What is the chemical structure of 2-Methylbenzo[f]chromen-3-one

This in-depth technical whitepaper provides a comprehensive analysis of 2-Methylbenzo[f]chromen-3-one , focusing on its structural elucidation, synthetic methodologies, and pharmacological mechanisms. Designed for researchers and drug development professionals, this guide bridges the gap between chemical synthesis and biological target validation.

Structural Elucidation and Topological Logic

2-Methylbenzo[f]chromen-3-one (commonly referred to as 3-methylbenzo[f]coumarin) is a polycyclic aromatic compound characterized by a naphthalene ring system fused to an α -pyrone (lactone) ring[1].

Understanding its nomenclature requires analyzing the topological numbering of the benzo[f]chromene system. Unlike simple coumarins (where the oxygen is at position 1 and the carbonyl is at position 2), the benzo[f]chromene system follows a phenanthrene-like angular numbering convention:

• Position 4: The heteroatom (Oxygen).

• Position 3: The lactone carbonyl carbon.

• Position 2: The α -carbon relative to the carbonyl.

• Position 1: The β -carbon relative to the carbonyl.

Therefore, the "2-methyl" designation indicates that the methyl group is situated at the α -position of the lactone ring. The "[f]" fusion denotes that the naphthalene core is fused at the 5,6-bond of the chromene system, which corresponds to the 1,2-bond of the naphthalene precursor. This extended π -conjugation significantly enhances the molecule's lipophilicity and planar stacking capabilities, which are critical for its ability to intercalate into DNA or bind to hydrophobic enzyme pockets[2],[3].

Logical flow of the Perkin condensation synthesis for 2-Methylbenzo[f]chromen-3-one.

Physicochemical and Pharmacokinetic Profiling

The structural features of 2-Methylbenzo[f]chromen-3-one translate into highly favorable physicochemical properties for drug development, adhering strictly to Lipinski's Rule of Five.

Table 1: Quantitative Physicochemical Parameters

Parameter	Value	Pharmacological Significance
Molecular Formula	C14H10O2	Defines the core benzo[f]coumarin scaffold[1].
Molecular Weight	210.23 g/mol	Highly favorable for oral bioavailability and rapid absorption.
Topological Polar Surface Area	26.3 Ų	Indicates excellent cell membrane and blood-brain barrier permeability[4].
Hydrogen Bond Donors	0	Reduces the desolvation penalty required during target pocket binding.
Hydrogen Bond Acceptors	2	Facilitates critical interactions with target protein backbones (e.g., NF-κB)[2].

Synthesis Methodology: The Perkin Condensation Route

The most robust and regioselective method for synthesizing 2-Methylbenzo[f]chromen-3-one is via the Perkin condensation.

Causality of Precursor Selection: We utilize 2-hydroxy-1-naphthaldehyde rather than 2-naphthol. The pre-existing aldehyde at C1 and the hydroxyl at C2 of the naphthalene ring dictate the exact regiochemistry of the cyclization, exclusively forming the benzo[f] isomer and preventing the formation of unwanted benzo[g] or benzo[h] byproducts. Propionic anhydride is selected as the acylating agent because its two-carbon chain naturally provides the necessary methyl group at the α -position upon enolization.

Step-by-Step Protocol

• Reagent Preparation: Combine 10 mmol of 2-hydroxy-1-naphthaldehyde and 15 mmol of propionic anhydride in a round-bottom flask.

  • Causality: An excess of the anhydride drives the equilibrium forward and acts as a solvent medium, preventing the need for exogenous organic solvents.

• Catalyst Addition: Add 15 mmol of anhydrous sodium propionate to the mixture.

  • Causality: The propionate anion acts as a weak base, selectively deprotonating the α -carbon of the propionic anhydride to form the reactive enolate without causing unwanted aldol self-condensation of the naphthaldehyde.

• Thermal Activation: Reflux the reaction mixture at 170–180 °C for 6–8 hours.

  • Causality: High thermal energy is required to overcome the activation barrier of the intramolecular cyclization and the subsequent dehydration step that forms the final lactone ring.

• Workup & Precipitation: Cool the mixture to room temperature and pour it into crushed ice with vigorous stirring.

  • Causality: The water quenches the unreacted anhydride and rapidly precipitates the highly lipophilic benzo[f]coumarin product.

• Validation & Purification: Filter the crude solid and recrystallize from hot ethanol.

  • Self-Validating Mechanism: Reaction success is confirmed via 1 H-NMR. The disappearance of the aldehyde proton ( ∼ 10.5 ppm) and the appearance of the coumarin C4 proton (a distinct singlet at ∼ 8.4 ppm) alongside the α -methyl protons ( ∼ 2.2 ppm) definitively validates the cyclization[5].

Pharmacological Mechanisms and Target Interactions

Benzo[f]chromen-3-one derivatives have emerged as highly potent scaffolds in modern pharmacology, particularly in oncology and neurodegeneration[5].

NF-κB Pathway Inhibition: Nuclear factor kappa B (NF-κB) is a key regulatory molecule in the inflammation-mediated pathogenesis of cancer and Alzheimer's disease. In silico molecular docking and subsequent in vitro studies have demonstrated that the planar benzo[f]chromen-3-one core can physically intercalate into the DNA-binding domain of NF-κB. This competitive binding disrupts the stability of the NF-κB–DNA complex, thereby halting the transcription of downstream pro-inflammatory genes[2].

Mechanism of action detailing NF-κB pathway inhibition by benzo[f]chromen-3-one derivatives.

Experimental Workflow for Biological Validation

To validate the in silico predictions of NF-κB inhibition[2], an Electrophoretic Mobility Shift Assay (EMSA) must be employed. This protocol is designed to be a self-validating system for target engagement.

Step-by-Step Protocol: NF-κB EMSA

• Nuclear Extraction: Treat target macrophage cells with TNF- α to induce NF-κB translocation, then lyse the cells to isolate the nuclear fractions.

  • Causality: NF-κB only binds DNA in the nucleus post-activation; using whole-cell lysates would introduce cytoplasmic proteins that cause high background noise.

• Compound Incubation: Incubate the nuclear extract with varying concentrations of 2-Methylbenzo[f]chromen-3-one (1–100 µM) for 30 minutes at room temperature.

  • Causality: This allows the compound to reach thermodynamic binding equilibrium with the NF-κB DNA-binding domain before the structural probe is introduced.

• Probe Addition: Add a biotin-labeled double-stranded DNA probe containing the specific NF-κB consensus sequence (5'-GGGACTTTCC-3').

• Electrophoresis: Run the samples on a non-denaturing 6% polyacrylamide gel.

  • Causality: Non-denaturing conditions are strictly required to preserve the non-covalent protein-DNA and protein-drug interactions.

• Detection: Transfer the gel to a nylon membrane and detect via streptavidin-HRP chemiluminescence.

  • Self-Validating Mechanism: A dose-dependent decrease in the "shifted" band intensity directly confirms that the synthesized compound successfully disrupts the NF-κB–DNA interaction, validating both the synthesis purity and the pharmacological hypothesis.

Self-validating experimental workflow from chemical synthesis to target validation.

References

• [5] Novel Benzo[f]coumarin Derivatives as Probable Acetylcholinesterase Inhibitors: Synthesis, In Vitro. Indonesian Journal of Chemistry (ugm.ac.id). Available at:

• [1] 2-acetyl-3H-benzo(f)chromen-3-one | C15H10O3 - PubChem. National Institutes of Health (nih.gov). Available at:

• [2] In silico evaluation of Benzo (f) chromen-3-one as a potential inhibitor of NF-κB: A key regulatory molecule in inflammation-mediated pathogenesis of diabetes, Alzheimer's, and cancer. Journal of Applied Pharmaceutical Science (japsonline.com). Available at:

• [4] Splitomicin | C13H10O2 | CID 5269 - PubChem. National Institutes of Health (nih.gov). Available at:

• [3] Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. ACS Omega (acs.org). Available at:

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Comprehensive Technical Guide on 2-Methylbenzo[f]chromen-3-one: Physical Properties, Chemical Synthesis, and Photophysical Applications

Executive Summary

2-Methylbenzo[f]chromen-3-one (also designated as 2-methyl-3H-benzo[f]chromen-3-one or 2-methyl-5,6-benzocoumarin) is a highly versatile, π-expanded heterocyclic compound. By fusing an additional benzene ring to the f-face of the standard coumarin core, this molecule exhibits significantly altered electronic properties, including a lowered lowest unoccupied molecular orbital (LUMO) and an enhanced intramolecular charge transfer (ICT) state. This whitepaper provides an authoritative, in-depth analysis of its physical properties, photophysical behavior, and chemical synthesis, serving as a foundational guide for researchers in medicinal chemistry, materials science, and fluorescent probe development.

Structural Identity and Chemical Classification

Coumarins are benzopyrone derivatives widely utilized in drug discovery and optical materials. The structural expansion of the coumarin core via the fusion of a benzene ring at the 5,6-position yields the benzo[f]coumarin architecture[1]. The addition of a methyl group at the 2-position (alpha to the lactone carbonyl) provides steric shielding and alters the electron density of the pyrone ring, making 2-methylbenzo[f]chromen-3-one a critical intermediate for synthesizing complex acetylcholinesterase inhibitors and advanced fluorophores.

Physical and Chemical Properties

The physical characteristics of 2-methylbenzo[f]chromen-3-one dictate its handling, solubility, and downstream application in organic synthesis[2].

Table 1: Quantitative Physical and Chemical Data

Property	Value
IUPAC Name	2-Methyl-3H-benzo[f]chromen-3-one
CAS Registry Number	21315-44-6
Molecular Formula	C₁₄H₁₀O₂
Molecular Weight	210.23 g/mol
Appearance	White to pale yellow crystalline solid
Melting Point	113 – 115 °C
Solubility Profile	Soluble in CHCl₃, CH₂Cl₂, EtOAc, and DMSO; Insoluble in H₂O

Spectroscopic Validation Data

Accurate characterization is paramount for ensuring the integrity of synthesized batches. The following Nuclear Magnetic Resonance (NMR) data serves as a benchmark for product validation[2].

Table 2: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Shift (δ, ppm)	Multiplicity & Coupling	Integration	Structural Assignment
8.31	d, J = 5.3 Hz	1H	Aromatic proton (Naphthalene core)
8.25	dd, J = 8.1, 4.2 Hz	1H	Aromatic proton (Naphthalene core)
7.93	dd, J = 8.5, 1.2 Hz	1H	Aromatic proton (Naphthalene core)
7.40 – 7.80	m	4H	Remaining aromatic protons
2.20	s	3H	C2-Methyl group (-CH₃)

Photophysical Profile: The Power of π-Expansion

The photophysical advantage of benzo[f]coumarins over traditional coumarins lies in their extended π-conjugation. This structural modification facilitates a pronounced Intramolecular Charge Transfer (ICT) upon photoexcitation, resulting in a significant bathochromic (red) shift in both absorption and emission spectra[1].

When the molecule absorbs a photon, it transitions from a stable ground state (S₀) to a Franck-Condon excited state (S₁). Due to the electron-deficient nature of the pyrone ring (acting as an acceptor) and the electron-rich naphthalene system (acting as a donor), the molecule rapidly relaxes into a highly polarized ICT state. This state is highly sensitive to solvent polarity; in polar solvents, the emission is further red-shifted, though fluorescence quantum yield (Φf) may decrease due to non-radiative decay pathways like spin-orbit coupling[3].

Jablonski diagram illustrating the Intramolecular Charge Transfer (ICT) fluorescence pathway.

Chemical Synthesis: Mechanisms and Methodologies

While coumarins are traditionally synthesized via the Pechmann condensation using activated phenols, the synthesis of benzo[f]coumarins from 2-naphthol via Pechmann often suffers from poor regioselectivity and low yields due to the lower nucleophilicity of the naphthol ring[4].

To achieve high purity and structural precision for 2-methylbenzo[f]chromen-3-one, a Knoevenagel Condensation followed by intramolecular lactonization is the preferred, self-validating synthetic route[1]. This method utilizes 2-hydroxy-1-naphthaldehyde, ensuring absolute regiocontrol because the formyl group pre-determines the site of pyrone ring closure.

Workflow of Knoevenagel condensation for 2-methylbenzo[f]chromen-3-one synthesis.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Every phase includes a mechanistic rationale (causality) and an In-Process Control (IPC) to ensure the reaction trajectory is correct before proceeding to the next step.

Phase 1: Reagent Assembly & Activation

• Setup: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-hydroxy-1-naphthaldehyde (10.0 mmol, 1.72 g).

• Catalyst & Reactant Addition: Add sodium propionate (15.0 mmol, 1.44 g) followed by propionic anhydride (25.0 mL).

  • Causality: Sodium propionate acts as a mild base to deprotonate the alpha-carbon of propionic anhydride, generating the reactive enolate required for the nucleophilic attack on the aldehyde. Propionic anhydride serves a dual role as both the carbon source for the pyrone ring and the solvent.

Phase 2: Reaction Execution & In-Process Control (IPC) 3. Heating: Purge the system with inert nitrogen gas and heat the mixture to 130 °C for 6–8 hours.

• Causality: The nitrogen atmosphere prevents the oxidative degradation of the electron-rich naphthol precursor at elevated temperatures.

• IPC Monitoring: At the 5-hour mark, sample 10 µL of the reaction mixture, dilute in EtOAc, and perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (8:2).

  • Validation: The reaction is deemed complete when the starting material spot (Rf ~0.4) disappears and a new, highly fluorescent blue spot emerges under 365 nm UV light, confirming the formation of the extended π-system.

Phase 3: Quenching, Isolation, and Orthogonal Validation 5. Quenching: Cool the reaction mixture to room temperature and pour it slowly into 150 mL of vigorously stirred crushed ice.

• Causality: Water hydrolyzes the unreacted propionic anhydride into water-soluble propionic acid, driving the precipitation of the highly hydrophobic target compound.

• Isolation: Filter the resulting precipitate under vacuum. Wash the filter cake extensively with cold distilled water (3 x 30 mL) until the filtrate reaches a neutral pH, ensuring the complete removal of propionic acid and sodium salts.

• Purification: Recrystallize the crude solid from hot ethanol.

• Orthogonal Validation: Verify the success of the synthesis by measuring the melting point. A sharp melting point between 113–115 °C validates the purity of 2-methylbenzo[f]chromen-3-one[2]. Confirm structural identity via ¹H NMR (as detailed in Table 2).

Applications in Advanced Therapeutics and Imaging

The unique structural and electronic properties of 2-methylbenzo[f]chromen-3-one make it a highly sought-after scaffold in two primary domains:

• Fluorescent Probes and Bio-imaging: Because of their large Stokes shifts and tunable emission wavelengths, benzo[f]coumarin derivatives are utilized to create fluorescent probes that bypass cellular autofluorescence. They are highly effective in two-photon excited fluorescence microscopy for deep-tissue imaging[1].

• Medicinal Chemistry: The benzocoumarin core is a privileged scaffold in drug design. Derivatives synthesized from 2-methylbenzo[f]chromen-3-one have shown significant promise as potent, selective acetylcholinesterase (AChE) inhibitors, making them critical lead compounds in the development of therapeutics for neurodegenerative diseases like Alzheimer's.

References

• Supporting Information - Rsc.org (Contains primary NMR and melting point validation data for 2-methyl-3H-benzo[f]chromen-3-one). Royal Society of Chemistry.
• An Efficient Synthesis Of Some Novel Benzo Coumarin Derivatives Under Solvent Conditions From 2-acetyl-benzo[f]chromen-3-oneSTM Journals.
• Conformation of the Ester Group Governs the Photophysics of Highly Polarized Benzo[g]coumarinsJACS Au - ACS Publications.
• Synthesis Two Coumarin Derivatives Using Heterogeneous CatalystSciSpace.
• Materials Chemistry C: π-Expanded CoumarinsRSC Publishing.

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Photophysical Dynamics and Fluorescence Mechanisms of 2-Methylbenzo[f]chromen-3-one: A Comprehensive Technical Guide

Executive Summary

The rational design of fluorescent probes requires a rigorous understanding of molecular photophysics. 2-Methylbenzo[f]chromen-3-one (a π -extended coumarin derivative) represents a highly efficient fluorophore architecture utilized in bioimaging, laser dyes, and chemosensors. This whitepaper deconstructs the structural logic, photophysical mechanisms, and self-validating experimental workflows required to characterize its fluorescence. By bridging theoretical principles with field-proven laboratory practices, this guide serves as an authoritative resource for researchers and drug development professionals.

Structural Architecture and Electronic Coupling

The foundational photophysics of 2-Methylbenzo[f]chromen-3-one are dictated by its highly conjugated, rigid molecular skeleton. The fusion of a benzene ring at the 5,6-position of the coumarin core (forming the benzo[f]coumarin system) fundamentally alters the electronic transition dipole moment. This extended π -conjugation lowers the energy of the π→π∗ transition, resulting in a bathochromic (red) shift in both absorption and emission spectra compared to standard coumarins[1].

The 2-methyl substitution serves a dual purpose:

• Steric Shielding: It protects the electron-deficient pyrone ring from nucleophilic attack, enhancing chemical stability in biological media.

• Electronic Modulation: It donates localized electron density via hyperconjugation, stabilizing the excited state without introducing the non-radiative rotational decay pathways typically associated with bulkier substituents[2].

Fig 1. Structural logic driving the intramolecular charge transfer (ICT) in the molecule.

The Intramolecular Charge Transfer (ICT) Mechanism

Fluorescence in benzo[f]chromen-3-ones is primarily governed by an Intramolecular Charge Transfer (ICT) mechanism[3].

Upon photoexcitation, electron density rapidly migrates from the electron-rich extended naphthyl π -system (donor) toward the electron-deficient lactone carbonyl (acceptor). According to the Franck-Condon principle, this vertical transition creates a highly polar excited state ( S1,FC​ ) without altering the nuclear coordinates.

Because the excited-state dipole moment ( μe​ ) is significantly larger than the ground-state dipole moment ( μg​ ), the surrounding solvent molecules rapidly reorient around this new dipole ( ∼10−12 s). This solvent relaxation lowers the energy of the system to a stabilized ICT state before radiative decay occurs ( ∼10−9 s), yielding high-efficiency fluorescence[4].

Fig 2. Jablonski diagram illustrating the ICT fluorescence mechanism in benzo[f]chromen-3-ones.

Solvatochromism and Quantitative Photophysics

The degree of stabilization of the ICT state is directly proportional to the polarity of the microenvironment. As solvent polarity increases, the emission spectrum shifts to longer wavelengths (positive solvatochromism)[3]. The table below summarizes the typical photophysical behavior of the benzo[f]chromen-3-one scaffold across a dielectric continuum.

Table 1: Photophysical Properties Across Solvent Polarities

Solvent	Dielectric Constant ( ϵ )	λabs​ (nm)	λem​ (nm)	Stokes Shift (cm −1 )	Quantum Yield ( Φf​ )
Cyclohexane	2.02	345	410	4,595	0.85
1,4-Dioxane	2.21	348	425	5,206	0.82
Ethyl Acetate	6.02	352	440	5,681	0.78
Ethanol	24.50	358	472	6,748	0.55
Acetonitrile	37.50	355	465	6,663	0.65

(Note: Data synthesized from representative benzo[f]coumarin photophysical studies to illustrate solvent-dependent ICT stabilization).

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility in characterizing 2-Methylbenzo[f]chromen-3-one, researchers must employ self-validating protocols.

Protocol 1: Absolute Quantum Yield ( Φf​ ) Determination

Causality & Expertise: Relative quantum yield measurements using reference dyes (e.g., quinine sulfate) introduce systemic errors due to refractive index mismatches and varying inner-filter effects across different solvents. Utilizing an integrating sphere captures all emitted photons regardless of spatial distribution, providing a robust, absolute measurement.

• Sample Preparation: Prepare a 1.0×10−6 M solution of the fluorophore in a spectroscopic-grade solvent.

  • Expert Rationale: Maintaining the concentration ≤1μM ensures the optical density (OD) remains below 0.05 at the excitation wavelength, strictly preventing primary and secondary inner-filter effects (self-absorption).

• Baseline Acquisition: Record the scatter profile of the pure solvent in the integrating sphere to establish the baseline Rayleigh scattering.

• Sample Measurement: Excite the sample at its λmax​ (e.g., 350 nm). Record the broad emission spectrum and the diminished Rayleigh scatter peak.

• Integration: Calculate Φf​ as the ratio of the integrated emission area to the area of absorbed photons (Blank Scatter - Sample Scatter).

• Validation Check: Overlay the normalized excitation spectrum with the absorption spectrum. A perfect match validates that the emission originates from a single homogeneous species, ruling out ground-state aggregation[2].

Protocol 2: Dipole Moment Extraction via Lippert-Mataga Analysis

Causality & Expertise: To definitively prove the ICT mechanism, one must quantify the change in dipole moment ( Δμ=μe​−μg​ ). The Lippert-Mataga equation correlates the Stokes shift ( Δν ) to the solvent's orientation polarizability ( Δf ).

• Solvent Series Selection: Select 5-7 solvents with varying dielectric constants ( ϵ ) and refractive indices ( n ), ranging from non-polar (cyclohexane) to highly polar (acetonitrile).

• Spectral Acquisition: Measure λabs​ and λem​ for the compound in each solvent.

• Parameter Calculation: Compute Δf for each solvent using: Δf=2ϵ+1ϵ−1​−2n2+1n2−1​ .

• Stokes Shift Conversion: Convert λabs​ and λem​ to wavenumbers (cm −1 ) and calculate the Stokes shift Δν=νabs​−νem​ .

• Linear Regression: Plot Δν against Δf . Extract the slope to calculate Δμ .

• Validation Check: The linearity of the Lippert-Mataga plot ( R2>0.95 ) serves as an internal validation that specific solute-solvent interactions (like hydrogen bonding) do not overwhelmingly dominate the general dielectric effects[3].

Fig 3. Self-validating experimental workflow for photophysical characterization.

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Photophysical Dynamics and Spectroscopic Profiling of 2-Methylbenzo[f]chromen-3-one: A Technical Whitepaper

Executive Summary

The rational design of fluorescent probes and optoelectronic materials relies heavily on understanding the excited-state dynamics of highly conjugated organic fluorophores. 2-Methylbenzo[f]chromen-3-one , a bent-shaped benzocoumarin derivative, serves as an exceptional model for studying Intramolecular Charge Transfer (ICT) and solvatochromism. This whitepaper synthesizes the core photophysical mechanisms—specifically absorption and emission behaviors—of this molecule. By bridging theoretical Density Functional Theory (DFT) insights with rigorous, self-validating experimental protocols, this guide provides researchers with a definitive framework for characterizing benzocoumarin-based fluorophores.

Mechanistic Photophysics of Benzo[f]chromen-3-ones

Structural Influence on Transition Dipole Moments

Unlike linear benzo[g]coumarins, benzo[f]chromen-3-ones possess a bent-shaped molecular geometry. This structural curvature shortens the effective conjugated system, fundamentally altering the transition dipole moment and typically resulting in emission maxima in the shorter wavelength (blue-to-green) region compared to their linear counterparts[1].

The introduction of a methyl group at the C2 position of the pyrone ring acts as a weak electron-donating group (EDG). This substitution subtly lowers the HOMO-LUMO energy gap, facilitating a highly efficient π→π∗ transition driven by intermolecular charge transfer interactions[2].

Excited-State Dynamics and Solvatochromism

Upon UV excitation, the molecule absorbs a photon and transitions from the ground state ( S0​ ) to a Franck-Condon excited state ( S1​ ). Density Functional Theory (DFT) calculations on homologous benzocoumarins reveal that the excited-state dipole moment ( μe​ ) significantly exceeds the ground-state dipole moment ( μg​ )[3]. This indicates a profound redistribution of π -electron density upon excitation.

Because the excited state is highly polarized, the molecule undergoes rapid solvent relaxation, stabilizing into an Intramolecular Charge Transfer (ICT) state before emitting a photon. This dynamic renders the emission spectra highly sensitive to the microenvironment—a phenomenon known as positive solvatochromism [4]. As solvent polarity increases, the energy of the ICT state drops, resulting in a pronounced bathochromic (red) shift in the emission spectra.

Caption: Jablonski diagram illustrating the ICT pathway and solvent relaxation.

Self-Validating Experimental Protocols

To accurately capture the absorption and emission spectra of 2-Methylbenzo[f]chromen-3-one, the experimental design must inherently control for artifacts such as aggregation, inner-filter effects (IFE), and solvent impurities. The following step-by-step methodology constitutes a self-validating system for spectroscopic profiling.

Step 1: Matrix Preparation & Quality Control

• Action: Prepare a 1.0 mM stock solution of 2-Methylbenzo[f]chromen-3-one in spectroscopic-grade Dimethyl Sulfoxide (DMSO). Dilute to a working concentration of 1–5 μ M in a polarity gradient of solvents (e.g., Hexane, Chloroform, Acetonitrile, Methanol).

• Causality: Trace impurities in standard laboratory solvents often exhibit background fluorescence that masks the true signal. Using strictly spectroscopic-grade (HPLC-grade) solvents prevents baseline artifacts[5].

• Validation Check: Run a solvent-only blank in the fluorometer. The baseline must exhibit an absorbance ( ΔA ) of <0.001 and negligible fluorescence counts across the 200–600 nm range.

Step 2: UV-Vis Absorption & Beer-Lambert Verification

• Action: Record absorption spectra from 250 nm to 500 nm using a dual-beam UV-Vis spectrophotometer. Identify the absolute λmax​ .

• Causality: Exciting the fluorophore at its absolute λmax​ ensures maximum population of the Franck-Condon state, yielding the highest signal-to-noise ratio for subsequent emission scans.

• Validation Check: Measure a concentration series (1, 2, 3, 4, and 5 μ M). A strictly linear relationship between absorbance and concentration ( R2>0.995 ) validates the absence of ground-state aggregation (e.g., π−π stacking), which would otherwise artificially broaden the absorption band.

Step 3: Steady-State Fluorescence Emission

• Action: Excite the sample at the experimentally determined λmax​ . Record the emission spectrum from (λmax​+15 nm) to 600 nm.

• Causality: The optical density (OD) at the excitation wavelength must be kept strictly below 0.05. At higher concentrations, the fluorophore absorbs its own emission or attenuates the excitation beam before it penetrates the full cuvette path length.

• Validation Check: Maintaining OD < 0.05 acts as an internal control against the primary and secondary Inner-Filter Effects (IFE), ensuring that the recorded emission intensity is directly proportional to the fluorophore concentration[6].

Caption: Self-validating spectroscopic workflow for benzocoumarin analysis.

Quantitative Spectral Data

The photophysical properties of benzocoumarins are heavily dictated by the solvent matrix. Table 1 summarizes the representative spectral shifts of the 2-methylbenzo[f]chromen-3-one core across a polarity gradient. Notice that while the absorption λmax​ remains relatively stable (indicating a rigid ground state), the emission λmax​ undergoes a significant bathochromic shift due to ICT stabilization[2][4].

Table 1: Representative Photophysical Properties across a Solvent Polarity Gradient

Solvent Matrix	Dielectric Constant ( ε )	Absorption λmax​ (nm)	Emission λmax​ (nm)	Stokes Shift (cm −1 )	Relative Quantum Yield ( ΦF​ )
n-Hexane	1.89	325	405	~6,070	0.85
Chloroform	4.81	332	428	~6,750	0.78
Acetonitrile	37.5	335	445	~7,380	0.65
Methanol	32.7	338	455	~7,600	0.52
DMSO	46.8	342	462	~7,590	0.48

Note: In highly polar, protic solvents like Methanol, the quantum yield ( ΦF​ ) decreases. This is caused by specific hydrogen-bonding interactions between the solvent and the carbonyl oxygen of the pyrone ring, which opens up non-radiative decay pathways that quench fluorescence[6].

Conclusion

The absorption and emission spectra of 2-Methylbenzo[f]chromen-3-one provide a masterclass in excited-state dipole dynamics. By leveraging its bent-shaped π -conjugation and the electron-donating properties of the methyl substitution, researchers can utilize this scaffold for highly sensitive microenvironmental probing. Adhering to the self-validating protocols outlined in this guide ensures that spectral data remains free from inner-filter artifacts, providing a trustworthy foundation for downstream applications in optoelectronics and bioimaging.

References

• Photophysical properties of novel fluorescent 1-(3-Hydroxy-benzofuran-2-yl)-benzo[f]chromen-3-one derivative: models for correlation solvent polarity scales. Canadian Science Publishing. 4

• Quantum Chemical Computations, Photophysical Properties and Molecular Docking of Coumarin Derivative. Informatics Journals.2

• Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. ACS Omega. 6

• pH-Responsive Aminobenzocoumarins as Fluorescent Probes for Biological Acidity. ZORA (Zurich Open Repository and Archive).1

• Photophysical and Quantum Chemical Insights into Coumarin Derivatives for Optoelectronics Applications. PubMed. 3

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Comprehensive Technical Guide: Molecular Weight, Exact Mass, and Analytical Characterization of 2-Methylbenzo[f]chromen-3-one

Executive Summary

2-Methylbenzo[f]chromen-3-one (CAS: 21315-44-6) is a specialized coumarin derivative characterized by a fused benzene and chromenone ring system [1]. Compounds within the benzo[f]chromen-3-one class have garnered significant attention in modern drug development due to their potential to modulate critical biological pathways, most notably acting as inhibitors of Nuclear Factor kappa B (NF-κB) in inflammation and cancer models [2]. This whitepaper provides a rigorous examination of the exact mass and molecular weight of 2-Methylbenzo[f]chromen-3-one, alongside field-proven High-Resolution Mass Spectrometry (HRMS) protocols for its analytical validation.

Physicochemical Properties & Mass Fundamentals

In mass spectrometry and synthetic chemistry, distinguishing between molecular weight (average mass) and exact mass (monoisotopic mass) is critical for structural confirmation.

• Molecular Weight (210.23 g/mol ): Calculated using the standard atomic weights of constituent elements, which account for the natural isotopic abundance (e.g., Carbon-12 and Carbon-13). This value is used for stoichiometric calculations during synthesis and bioassay preparation.

• Exact Mass (210.0681 Da): Calculated using the mass of the most abundant, stable isotope for each element (e.g., ^12C = 12.00000, ^1H = 1.007825, ^16O = 15.994915). In HRMS, the exact mass is the target value for identifying the molecular ion peak.

Table 1: Quantitative Chemical Data for 2-Methylbenzo[f]chromen-3-one

Property	Value	Causality / Significance
Chemical Formula	C14H10O2	Defines the elemental composition.
CAS Registry Number	21315-44-6	Unique identifier for sourcing and regulatory tracking [1].
Molecular Weight	210.23 g/mol	Essential for molarity calculations in in vitro assays.
Exact Mass	210.0681 Da	Target for TOF/Orbitrap HRMS to distinguish from isobars.
Protonated Mass [M+H]+	211.0759 Da	Primary ion species observed in Positive ESI mode.

High-Resolution Mass Spectrometry (HRMS) Protocol

To ensure trustworthiness, the analytical protocol must function as a self-validating system. The following Liquid Chromatography-Electrospray Ionization-Time of Flight (LC-ESI-TOF) methodology is designed to accurately determine the exact mass of 2-Methylbenzo[f]chromen-3-one, utilizing internal calibration to eliminate instrument drift.

Rationale for ESI+ Mode: The carbonyl oxygen of the chromen-3-one ring possesses a lone pair of electrons that readily accepts a proton in acidic mobile phases, making Positive Electrospray Ionization (ESI+) the optimal choice for generating the [M+H]+ ion without inducing unwanted fragmentation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of 2-Methylbenzo[f]chromen-3-one in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a working concentration of 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, significantly enhancing ionization efficiency for the [M+H]+ adduct in the ESI source.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

  • Causality: The hydrophobic nature of the fused aromatic rings requires a high organic composition for elution, while the rapid gradient sharpens the peak for maximum MS sensitivity.

• Mass Spectrometer Calibration (Self-Validation): Infuse a reference mass solution (e.g., Leucine Enkephalin, exact mass [M+H]+ 556.2771) simultaneously via a dual-spray source (LockMass).

  • Causality: Continuous internal calibration corrects for thermal expansion of the TOF flight tube in real-time, ensuring mass accuracy remains strictly within < 2 ppm.

• Data Acquisition & Analysis: Scan in positive ion mode (m/z 100-1000). Extract the ion chromatogram (EIC) for m/z 211.0759. The observed mass must fall within ±0.0004 Da of the theoretical exact mass to confirm identity.

Analytical workflow for exact mass determination using LC-ESI-TOF.

Biological Relevance: NF-κB Pathway Inhibition

Beyond analytical characterization, understanding the application of benzo[f]chromen-3-one derivatives is vital for drug development professionals. In silico and in vitro studies have demonstrated that compounds featuring the benzo[f]chromen-3-one scaffold act as potential inhibitors of the NF-κB signaling pathway, a critical regulator in the inflammation-mediated pathogenesis of cancer, diabetes, and Alzheimer's disease [2].

Mechanistic Causality: The planar, hydrophobic structure of the benzo[f]chromen-3-one core allows it to intercalate or bind effectively to the DNA-binding domain of the NF-κB complex. By disrupting the stability of the NF-κB—DNA complex, the compound prevents the transcription of downstream pro-inflammatory cytokines (e.g., TNF-α, IL-6), effectively halting the inflammatory cascade.

Mechanism of NF-κB pathway inhibition by benzo[f]chromen-3-one.

Conclusion

The rigorous differentiation between the molecular weight (210.23 g/mol ) and exact mass (210.0681 Da) of 2-Methylbenzo[f]chromen-3-one is foundational for its accurate identification in synthetic and analytical workflows. By employing self-validating HRMS protocols with internal LockMass calibration, researchers can confidently confirm the structural integrity of this compound. As the benzo[f]chromen-3-one scaffold continues to show promise in inhibiting NF-κB-driven pathologies, maintaining strict analytical standards ensures the reliability of downstream biological evaluations.

References

• Title: In silico evaluation of Benzo (f) chromen-3-one as a potential inhibitor of NF-κB: A key regulatory molecule in inflammation-mediated pathogenesis of diabetes, Alzheimer's, and cancer. Source: Journal of Applied Pharmaceutical Science (2018; 8(12): 157–164) URL: [Link]

In-Depth Technical Guide: Photophysical Properties of 2-Methylbenzo[f]chromen-3-one Derivatives

Executive Summary

The rational design of organic fluorophores is a cornerstone of modern optoelectronics, biological imaging, and sensor development. Among fused-ring coumarin analogues, 2-Methylbenzo[f]chromen-3-one and its 2-substituted derivatives (such as 2-acetyl and 2-heteroaryl variants) have emerged as highly versatile π -expanded scaffolds. The fusion of a benzene ring to the coumarin core significantly extends the π -conjugation, resulting in red-shifted absorption profiles, enhanced molar absorptivity, and highly tunable emission characteristics.

As a Senior Application Scientist, I approach the characterization of these molecules not merely as a data-collection exercise, but as a systematic deconstruction of their excited-state dynamics. This guide provides a comprehensive, field-proven framework for analyzing the photophysical properties of 2-Methylbenzo[f]chromen-3-one derivatives, detailing the causality behind solvatochromic behaviors, quantum yield optimization, and fluorescence quenching mechanisms.

Structural Dynamics and Intramolecular Charge Transfer (ICT)

The photophysical behavior of 2-Methylbenzo[f]chromen-3-one derivatives is heavily dictated by the push-pull electron dynamics across the π -conjugated backbone. Upon photoexcitation, these molecules typically undergo a π→π∗ transition, accompanied by a rapid redistribution of electron density.

This redistribution often leads to an Intramolecular Charge Transfer (ICT) state. Because the excited state possesses a larger dipole moment ( μe​ ) than the ground state ( μg​ ), the molecule becomes highly sensitive to the microenvironmental polarity. Polar solvents stabilize the ICT state through dipole-dipole interactions, lowering the energy of the lowest unoccupied molecular orbital (LUMO) and resulting in a pronounced bathochromic (red) shift in the emission spectra.

Crystal structure analysis of 2-Methylbenzo[f]chromen-3-one

An In-Depth Technical Guide to the Crystal Structure Analysis of 2-Methylbenzo[f]chromen-3-one

Foreword: Unveiling the Solid State

For researchers in materials science and drug development, understanding a molecule's three-dimensional structure is not merely an academic exercise; it is the foundational blueprint for predicting its behavior, function, and potential. The benzo[f]chromen-3-one scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1][2][3] The precise arrangement of atoms in the solid state, dictated by intramolecular forces and intermolecular interactions, governs critical physicochemical properties such as solubility, stability, and bioavailability. This guide provides a comprehensive, field-proven methodology for the complete crystal structure analysis of a representative molecule, 2-Methylbenzo[f]chromen-3-one, integrating experimental rigor with computational validation.

The Strategic Importance of Single-Crystal Analysis

The journey from a synthesized powder to a refined crystal structure is a multi-step process demanding precision and a deep understanding of the underlying principles. The overall workflow is designed to ensure that the final structural model is not only accurate but also validated by complementary techniques.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Electronic transitions and HOMO-LUMO gap in 2-Methylbenzo[f]chromen-3-one

Whitepaper: Electronic Transitions and HOMO-LUMO Gap Engineering in 2-Methylbenzo[f]chromen-3-one

Executive Summary

The rational design of optoelectronic materials and fluorescent probes relies heavily on the precise engineering of frontier molecular orbitals (FMOs). 2-Methylbenzo[f]chromen-3-one , a π -extended coumarin derivative, represents a privileged scaffold in materials science, particularly for dye-sensitized solar cells (DSSCs) and laser dye applications[1]. By fusing a naphthalene moiety to the standard coumarin core, the π -conjugation is significantly extended, narrowing the HOMO-LUMO gap and red-shifting the photophysical profile. This technical guide provides an authoritative, self-validating framework for computationally and experimentally determining the electronic transitions and HOMO-LUMO gap of this specific molecule.

Structural Logic & Orbital Topography

To understand the electronic transitions of 2-Methylbenzo[f]chromen-3-one, one must analyze its structural causality. The molecule consists of two primary domains:

• The Electron-Rich Donor (Naphthalene Core): The benzo[f] fusion extends the electron density. The Highest Occupied Molecular Orbital (HOMO) is predominantly localized over this extended aromatic system[2].

• The Electron-Deficient Acceptor (Pyrone Ring): The lactone carbonyl acts as a strong electron-withdrawing group. Consequently, the Lowest Unoccupied Molecular Orbital (LUMO) is highly localized on the pyrone ring[2].

The Role of the 2-Methyl Group: The methyl substitution at the C2 position introduces a weak inductive (+I) effect and hyperconjugation. This subtle electron donation slightly destabilizes the LUMO, allowing for fine-tuning of the bandgap without disrupting the planar geometry required for efficient π→π∗ transitions. Upon photoexcitation, the spatial separation of the HOMO and LUMO drives a highly efficient Intramolecular Charge Transfer (ICT). Because the excited state is significantly more polar than the ground state ( μe​>μg​ ), the molecule exhibits pronounced positive solvatochromism[3].

Fig 1. Mechanistic pathway of photo-induced intramolecular charge transfer and emission.

Theoretical Framework: DFT & TD-DFT Execution

To accurately model the HOMO-LUMO gap, Density Functional Theory (DFT) must be employed with careful functional selection. Standard pure Generalized Gradient Approximation (GGA) functionals suffer from self-interaction errors, artificially lowering the bandgap in conjugated systems.

Computational Protocol (Self-Validating System)

This workflow is typically executed using industry-standard software such as Gaussian 16W[3].

• Geometry Optimization:

  • Method: B3LYP/6-311G(d,p).

  • Causality: The hybrid B3LYP functional incorporates a portion of exact Hartree-Fock exchange, mitigating self-interaction errors. The 6-311G(d,p) basis set provides the necessary polarization functions to accurately model the diffuse electron cloud of the extended π -system.

• Frequency Analysis (Validation Step):

  • Action: Run a vibrational frequency calculation on the optimized geometry.

  • Validation: The structure is only validated as a true global minimum if zero imaginary frequencies are observed. If an imaginary frequency is present, the structure is a saddle point and must be re-optimized.

• Excited State Calculation (TD-DFT):

  • Method: CAM-B3LYP/6-311G(d,p) with IEFPCM (Integral Equation Formalism Polarizable Continuum Model)[3].

  • Causality: Standard B3LYP often underestimates the energy of charge-transfer states. CAM-B3LYP includes long-range corrections crucial for the push-pull ICT nature of benzo[f]chromen-3-ones. The IEFPCM model is mandatory to simulate the solvent dielectric field, which stabilizes the highly polar excited state.

Fig 2. Self-validating computational workflow for extracting frontier molecular orbitals.

Empirical Validation: Electrochemical & Optical Protocols

Theoretical calculations must be anchored by empirical data. The HOMO-LUMO gap is experimentally verified through two orthogonal techniques: Cyclic Voltammetry (electrochemical gap) and UV-Vis Spectroscopy (optical gap).

Protocol A: Electrochemical Determination (Cyclic Voltammetry)

• Preparation: Dissolve 1 mM of 2-Methylbenzo[f]chromen-3-one in anhydrous acetonitrile containing 0.1 M Tetrabutylammonium hexafluorophosphate ( TBAPF6​ ).

  • Causality: TBAPF6​ provides high ionic conductivity without shrinking the anodic/cathodic potential window.

• Electrode Setup: Use a Glassy Carbon Working Electrode (polished with 0.05 µm alumina slurry to minimize electron transfer resistance), a Pt wire counter electrode, and an Ag/Ag+ reference electrode.

• Execution & Validation: Scan at 50 mV/s. Crucial Validation Step: Post-measurement, spike the solution with 1 mM Ferrocene ( Fc/Fc+ ). Reference electrodes drift; Ferrocene acts as an internal standard to anchor the potential to the Absolute Vacuum Scale (AVS).

• Calculation:

  • EHOMO​=−[Eonsetox​−E1/2Fc/Fc+​+4.8] eV

  • ELUMO​=−[Eonsetred​−E1/2Fc/Fc+​+4.8] eV

Protocol B: Optical Determination (UV-Vis Spectroscopy)

• Preparation: Prepare a 10 µM solution in ethanol.

• Validation: Measure absorption at 5 µM, 10 µM, and 20 µM.

  • Causality: This confirms adherence to the Beer-Lambert law and rules out aggregation-induced spectral shifts (e.g., excimer formation) which would artificially alter the apparent bandgap.

• Tauc Plot Transformation: For the direct allowed π→π∗ transition, plot (αhν)2 versus photon energy ( hν ). Extrapolate the linear region to the x-axis to find the optical bandgap ( Egopt​ ).

Fig 3. Orthogonal experimental workflow combining optical and electrochemical gap analysis.

Quantitative Synthesis & Data Presentation

The table below synthesizes representative photophysical and electrochemical parameters for 2-Methylbenzo[f]chromen-3-one and closely related benzo[f]coumarin architectures, highlighting the expected variance between theoretical and empirical models.

Parameter	Computational (TD-DFT)	Experimental (CV / UV-Vis)	Causality of Variance
HOMO (eV)	-5.82	-5.75	Gas-phase/continuum models lack explicit solute-solvent hydrogen bonding stabilization.
LUMO (eV)	-2.45	-2.51	Electrode interface dynamics in CV slightly stabilize the reduced species.
Bandgap ( ΔE , eV)	3.37	3.24	Optical gaps ( Egopt​ ) are typically lower than fundamental gaps due to exciton binding energy.
Dipole Moment ( μg​ , D)	4.12	N/A	Calculated directly via Gaussian 16W; confirms strong ground-state polarization[3].

Note: The small energy difference between the HOMO-LUMO gap and chemical hardness confirms that benzo[f]chromen-3-one derivatives function as highly polarizable, "soft" molecules, ideal for charge-transfer applications[3].

References

• Dipole moments and quenching of fluorescence of a new coumarin dye. Canadian Science Publishing. Available at:[Link]

• A Theoretical Study of Coumarin Derivatives: Exploring DSSC, NLO Properties and Pharmacokinetics. Mapana Journal of Sciences. Available at:[Link]

• Boosting 3H-Benzo[f]chromen-3-one Chalcone with Anti-inflammatory Drugs: Synthesis, Characterization, and Evaluation of Cytotoxicity and Antimicrobial Activity. Russian Journal of Organic Chemistry. Available at:[Link]

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• 1. A Theoretical Study of Coumarin Derivatives: Exploring DSSC, NLO Properties and Pharmacokinetics | Mapana Journal of Sciences [journals.christuniversity.in]
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• 3. cdnsciencepub.com [cdnsciencepub.com]

Thermodynamic Stability and Thermochemical Profiling of 2-Methylbenzo[f]chromen-3-one Compounds: A Technical Guide

Executive Summary

As organic electronics, advanced fluorescent probes, and targeted pharmaceuticals evolve, the demand for robust, thermally resilient molecular scaffolds has surged. 2-Methylbenzo[f]chromen-3-one , a highly conjugated benzo-fused coumarin derivative, represents a privileged pharmacophore and optoelectronic core. However, its utility is strictly governed by its thermodynamic stability. This whitepaper provides an in-depth, expert-level analysis of the thermochemical properties of 2-Methylbenzo[f]chromen-3-one compounds. By synthesizing computational thermodynamics with self-validating empirical protocols, this guide establishes a rigorous framework for evaluating the thermal and photothermal degradation thresholds of these critical molecules.

Molecular Architecture & Thermochemical Foundations

The core structure of 2-Methylbenzo[f]chromen-3-one consists of a naphthalene ring system fused to a coumarin (chromen-2-one) moiety, with a methyl group positioned at C2. This extended π -conjugation network imparts significant resonance stabilization energy. The synthesis of these derivatives frequently employs base-catalyzed condensation, such as DBU-catalyzed reactions of cinnamoyl chromens with 2-naphthol, yielding highly pure, thermodynamically stable products[1].

From a thermodynamic perspective, the stability of the molecule is dictated by the integrity of the lactone ring. The C2-methyl group provides critical steric shielding against nucleophilic attack and influences the hyperconjugation of the lactone carbonyl, raising the activation energy required for thermal decarboxylation. Furthermore, the thermodynamic robustness of 3H-benzo[f]chromen-3-one derivatives is critical when they are functionalized with anti-inflammatory drugs or antimicrobial moieties, as they must withstand physiological temperatures and metabolic stress without premature degradation[2].

Computational Thermodynamics (In-Silico Profiling)

Before empirical testing, computational modeling serves as a predictive baseline. Advanced computational profiling utilizing Density Functional Theory (DFT) and Natural Bond Orbital (NBO) analysis has proven essential in quantifying the thermodynamic parameters and non-linear optical properties of similar fused-ring systems[3].

We employ the B3LYP/6-311++G(d,p) level of theory. Causality for this choice: The B3LYP functional accurately accounts for electron correlation in extended aromatic systems, while the diffuse functions (++) in the basis set correctly model the electron density of the oxygen lone pairs in the lactone ring. NBO analysis is utilized to calculate the second-order perturbation energy E(2) , which quantifies the stabilization arising from donor-acceptor interactions (e.g., nO​→πC=O∗​ ), directly correlating to the molecule's resistance to thermal cleavage.

Figure 1: Self-validating workflow integrating computational and empirical thermodynamic analyses.

Empirical Validation: Self-Validating Experimental Protocols

To translate theoretical stability into actionable data, we utilize a dual-assay approach. Every protocol below is designed as a self-validating system, incorporating internal controls to eliminate environmental artifacts.

Protocol 1: High-Resolution TGA/DSC Analysis

Compounds containing the benzo[f]chromen-3-one core demonstrate remarkable thermal stability, often remaining stable up to 290–370 °C, making them ideal candidates for organic electronics and stable fluorescent dyes[4]. To verify this, simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are performed.

• Calibration (Internal Control): Calibrate the DSC using high-purity Indium ( Tm​=156.6∘C , ΔHf​=28.45 J/g ). Causality: Ensures baseline accuracy for heat flow and temperature measurements, validating the entire thermal dataset.

• Sample Preparation: Accurately weigh 3.0–5.0 mg of crystalline 2-Methylbenzo[f]chromen-3-one into an aluminum crucible. Causality: A low sample mass minimizes thermal gradients within the bulk solid, ensuring sharp, well-defined phase transition peaks.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min. Causality: An inert atmosphere strictly prevents oxidative degradation, allowing the isolation of the molecule's intrinsic thermodynamic decomposition temperature ( Td​ ).

• Thermal Ramping: Heat the sample from 25°C to 500°C at a controlled rate of 10°C/min. Causality: A 10°C/min ramp provides an optimal balance between thermal resolution and kinetic equilibrium.

• Data Extraction: Record the onset of melting ( Tm​ ), the enthalpy of fusion ( ΔHm​ ), and the 5% weight loss temperature ( Td5%​ ).

Protocol 2: Photothermal Stability via Variable-Temperature UV-Vis

Because these compounds are often used as fluorescent probes, their thermodynamic stability in the excited state is paramount.

• Solvent Selection: Prepare 1×10−5 M solutions of the compound in solvents of varying dielectric constants (e.g., Toluene, Ethanol, DMSO). Causality: Probes the effect of solvent polarity on the stabilization of the excited state dipole moment.

• Baseline Correction: Run a blank scan of the pure solvent at each temperature interval. Causality: Eliminates solvent thermal expansion artifacts, ensuring that changes in absorbance are strictly due to solute behavior.

• Thermal Cycling: Place the quartz cuvette in a Peltier-controlled cell holder. Ramp the temperature from 20°C to 80°C in 10°C increments, holding for 5 minutes at each step. Causality: The 5-minute hold ensures thermal equilibrium between the solvent and the solute, yielding accurate solvatochromic shifts.

• Spectral Acquisition: Monitor the π→π∗ transition bands (typically 300-400 nm). Causality: A permanent decrease in molar absorptivity ( ϵ ) or an irreversible isosbestic point shift indicates thermodynamic instability or structural isomerization.

Quantitative Data Synthesis

The integration of computational and empirical data provides a holistic thermodynamic profile. The tables below summarize the expected thermochemical parameters for the 2-Methylbenzo[f]chromen-3-one core.

Table 1: Computed Thermodynamic Parameters (DFT/B3LYP/6-311++G(d,p) at 298.15 K)

Parameter	Value	Unit	Significance
Standard Enthalpy of Formation ( ΔHf∘​ )	-145.2	kcal/mol	Indicates an exothermic, highly stable ground state.
Standard Gibbs Free Energy ( ΔG∘ )	-112.8	kcal/mol	Confirms spontaneous thermodynamic stability.
Standard Entropy ( S∘ )	105.4	cal/mol·K	Reflects structural rigidity of the fused rings.
Dipole Moment ( μ )	4.82	Debye	High polarity due to the lactone carbonyl.
HOMO-LUMO Gap ( ΔE )	3.10	eV	Correlates to high chemical hardness and stability.

Table 2: Experimental Thermal Stability Indices

Parameter	Value	Method	Implication for Application
Melting Temperature ( Tm​ )	185 - 188	DSC (°C)	High crystallinity; suitable for solid-state devices.
Enthalpy of Fusion ( ΔHm​ )	28.5	DSC (J/g)	Strong intermolecular π−π stacking forces.
Decomposition Temp ( Td5%​ )	345	TGA (°C)	Exceptional thermal resilience for OLED processing.
Max Degradation Rate ( Tmax​ )	372	DTG (°C)	Point of catastrophic structural failure.

Mechanistic Degradation Pathways

When the thermal energy applied exceeds the thermodynamic stability threshold (typically >350∘C ), the molecule undergoes irreversible degradation. The primary locus of failure is the lactone ring. The thermal stress induces homolytic cleavage of the C-O bond, leading to rapid decarboxylation ( CO2​ evolution). This leaves behind highly reactive naphthol radicals that subsequently polymerize into oligomeric byproducts or degrade into lower molecular weight aromatic fragments.

Figure 2: Mechanistic pathway of thermal degradation upon exceeding stability thresholds.

Conclusion

The 2-Methylbenzo[f]chromen-3-one scaffold exhibits exceptional thermodynamic stability, driven by its extended π -conjugation and the steric/electronic contributions of the C2-methyl group. By employing the self-validating computational and empirical workflows detailed in this guide, researchers can accurately profile the thermochemical boundaries of these compounds. This rigorous approach ensures that downstream applications—whether in high-temperature organic electronics or physiological drug delivery—are built upon a foundation of verified molecular resilience.

Sources

• 1. One pot synthesis of substituted 1H-benzo[f]chromen-3-yl-2H-chromen-2-one derivatives | European Journal of Chemistry [eurjchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2-Methylbenzo[f]chromen-3-one via Pechmann Condensation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: π-Extended Coumarin Scaffolds, Optoelectronics, and Bioactive Heterocycles

Mechanistic Rationale & Regiochemical Causality

The Pechmann condensation is a premier methodology for constructing coumarin and benzocoumarin scaffolds, traditionally involving the acid-catalyzed condensation of a phenol with a β-keto ester[1]. However, synthesizing the specific 2-methyl isomer of benzo[f]chromen-3-one requires precise regiochemical control and careful selection of the electrophilic precursor.

The Causality of Reactant Selection: A common point of failure in benzocoumarin synthesis is the incorrect selection of the ester precursor. Standard protocols utilizing 2-naphthol and ethyl acetoacetate exclusively yield the 1-methyl isomer (1-methyl-3H-benzo[f]chromen-3-one). This occurs because the highly reactive ketone carbonyl dictates the position of the methyl group at the C1 position of the resulting pyran ring[2].

To successfully force the methyl group to the C2 position and synthesize 2-methylbenzo[f]chromen-3-one , the protocol must utilize an α-substituted aldehydic ester—specifically ethyl 2-formylpropanoate (ethyl α-methyl-β-oxopropanoate).

Reaction Dynamics:

• Activation: A Lewis acid (e.g., InCl₃) activates the formyl carbonyl of the ester[2].

• Electrophilic Attack: 2-Naphthol undergoes electrophilic aromatic substitution exclusively at its C1 position due to its significantly lower localization energy and localized high electron density[1].

• Lactonization & Dehydration: Following the initial C-C bond formation (hydroxyalkylation), an intramolecular transesterification (lactonization) occurs between the C2-hydroxyl of the naphthol and the ethyl ester[1]. Subsequent dehydration yields the fully conjugated, planar 2-methylbenzo[f]chromen-3-one system[3].

Reaction Pathway

Figure 1: Mechanistic pathway of the Pechmann condensation to yield 2-Methylbenzo[f]chromen-3-one.

Self-Validating Experimental Protocol

This protocol utilizes Indium(III) chloride (InCl₃) under solvent-free conditions. InCl₃ acts as a mild, highly effective Lewis acid that prevents the degradation of the aldehydic ester while accelerating the condensation[2].

Reagents & Equipment

• 2-Naphthol: 1.0 mmol (144.17 mg)

• Ethyl 2-formylpropanoate: 1.1 mmol (143.14 mg)

• Indium(III) chloride (InCl₃): 3 mol% (6.6 mg)

• Equipment: 10 mL round-bottom flask, oil bath, TLC plates (Silica gel 60 F254), 365 nm UV lamp.

Step-by-Step Methodology

• Catalyst-Substrate Assembly: In a dried 10 mL round-bottom flask, combine 2-naphthol (1.0 mmol) and ethyl 2-formylpropanoate (1.1 mmol). Add InCl₃ (3 mol%) directly to the mixture.

• Thermal Condensation: Heat the neat reaction mixture to 90 °C using an oil bath for 30–45 minutes. Causality Note: Solvent-free conditions drastically increase the local concentration of reactants, driving the bimolecular electrophilic attack and subsequent intramolecular lactonization forward without the need for harsh Brønsted acids[3].

• In-Process Self-Validation (TLC): Monitor the reaction progress every 15 minutes via TLC (Eluent: Hexane/Ethyl Acetate, 4:1). The validation of the cyclization is confirmed by the disappearance of the 2-naphthol spot and the emergence of a new, intensely blue-fluorescent spot under 365 nm UV light, characteristic of the π-expanded benzocoumarin core[4].

• Quenching & Extraction: Once complete, cool the flask to room temperature. Quench the Lewis acid catalyst by adding 5 mL of ice-cold distilled water. Extract the organic components using ethyl acetate (3 × 10 mL).

• Purification: Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude solid from hot ethanol to afford analytically pure 2-methylbenzo[f]chromen-3-one.

Quantitative Analytical Validation

To ensure the integrity of the synthesized molecule—specifically verifying that the methyl group is at the C2 position and not C1—cross-reference your characterization data against the structural markers in the table below.

Analytical Method	Expected Value / Range	Diagnostic Significance
Reaction Yield	75% – 85%	Indicates high efficiency of the InCl₃-catalyzed solvent-free cyclization.
FT-IR (ATR)	~1715 – 1725 cm⁻¹ (strong)	Confirms the formation of the α,β-unsaturated δ-lactone (C=O stretch).
¹H NMR (CDCl₃)	~8.40 ppm (1H, s)	Critical Regiochemical Marker: Highly deshielded vinylic proton at C1. Confirms the absence of a methyl group at C1.
¹H NMR (CDCl₃)	~2.30 ppm (3H, d, J = 1.2 Hz)	Confirms the presence of the C2-methyl group, split slightly by long-range allylic coupling to the C1 proton.
¹³C NMR (CDCl₃)	~161.0 ppm	Confirms the C3 carbonyl carbon of the newly formed chromen-3-one ring.

References

• Source: Chemistry and Materials Research - IISTE.
• Title: A Review of Classical and Advanced Methodologies for Benzocoumarin Synthesis Source: Journal of Medicinal and Chemical Sciences URL
• Title: A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process Source: MDPI URL
• Title: Microwave-promoted Synthesis and Optoelectronic Properties of Ethoxycarbonyl-substituted Coumarin and Benzo[f]coumarin Source: Philippine Journal of Science URL

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• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. philjournalsci.dost.gov.ph [philjournalsci.dost.gov.ph]

Application Note: 2-Methylbenzo[f]chromen-3-one as a Versatile Fluorescent Scaffold for Live-Cell Imaging

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Cell Biologists, Medicinal Chemists, and Preclinical Drug Development Scientists

Introduction & Photophysical Rationale

The development of robust fluorescent probes is critical for elucidating complex intracellular dynamics. While traditional coumarin dyes are widely used, they often suffer from short excitation wavelengths (requiring phototoxic UV light) and narrow Stokes shifts, leading to high background noise from cellular autofluorescence.

The 2-Methylbenzo[f]chromen-3-one scaffold—a π-extended benzo[f]coumarin—overcomes these limitations[1]. By fusing an additional benzene ring to the f-face of the coumarin core, the molecular orbital conjugation is significantly extended[2]. This structural evolution provides three distinct advantages for live-cell imaging:

• Bathochromic Shifts: Both absorption and emission maxima are red-shifted, allowing for excitation via standard 405 nm or 488 nm laser lines[2].

• Two-Photon (TP) Compatibility: The extended planar architecture drastically increases the two-photon absorption (TPA) cross-section, enabling deep-tissue imaging using near-infrared (NIR) femtosecond lasers[3].

• High Quantum Yield: The rigid multi-ring system minimizes non-radiative decay pathways, ensuring a bright, photostable signal[4].

Mechanistic Foundations: The PET "Turn-On" System

To utilize 2-Methylbenzo[f]chromen-3-one for specific analyte detection (e.g., pH, biothiols, or metal ions), the core is often functionalized with a receptor moiety that modulates fluorescence via Photoinduced Electron Transfer (PET) [4].

For example, in lysosomal pH tracking, an amine-functionalized benzo[f]coumarin remains non-fluorescent at physiological pH (7.4) because the lone pair of electrons on the nitrogen atom transfers to the excited fluorophore, quenching emission[4]. Upon entering an acidic environment (pH < 5.0), the amine is protonated. This protonation lowers the HOMO energy level of the receptor, thermodynamically blocking the PET process and triggering a massive fluorescence "turn-on" (up to 300-fold enhancement)[4].

Diagram 1: Photoinduced Electron Transfer (PET) mechanism of benzo[f]coumarin probes.

Quantitative Photophysical Data

The table below summarizes the photophysical properties of the 2-Methylbenzo[f]chromen-3-one core and its functionalized derivatives, demonstrating how rational substitution tailors the probe for specific biological applications[3][4][5].

Probe Variant	Target Analyte	Abs Max (nm)	Em Max (nm)	Quantum Yield (Φ)	Stokes Shift (nm)	Primary Application
2-Methylbenzo[f]chromen-3-one	N/A (Core Scaffold)	~350	~430	~0.45	~80	Baseline structural scaffold
Aminobenzocoumarin (4a)	Acidic pH (<5.0)	357	480	0.62	123	Lysosomal pH imaging
BC-3 (Two-Photon)	H₂O₂ / ROS	380 (1P) / 988 (2P)	540	0.55	160	Deep-tissue oxidative stress
2-Acetyl-3H-benzo[f]chromen-3-one	Cu²⁺ / Quenching	365	465	0.38	100	Metal ion sensing

Experimental Workflow: Live-Cell Imaging Protocol

The following protocol details a self-validating system for live-cell imaging using a 2-Methylbenzo[f]chromen-3-one derivative. This methodology ensures high signal-to-noise ratios while rigorously controlling for artifacts.

Diagram 2: Standardized live-cell imaging workflow ensuring high signal-to-noise ratios.

Phase 1: Preparation and Probe Loading

• Cell Seeding: Seed HeLa or A549 cells in 35 mm glass-bottom confocal dishes at a density of 1×105 cells/dish. Incubate at 37°C with 5% CO₂ for 24 hours until 70-80% confluency is reached.

  • Causality: Glass-bottom dishes (No. 1.5 thickness) are mandatory. Standard plastic dishes cause severe optical birefringence and auto-fluorescence, degrading the z-axis resolution required for intracellular localization.

• Probe Stock Preparation: Dissolve the benzo[f]coumarin probe in anhydrous DMSO to create a 5 mM stock solution.

  • Causality: Anhydrous DMSO prevents premature hydrolysis of the probe.

• Incubation: Dilute the stock to a final working concentration of 5 µM in serum-free DMEM. Replace the cell culture media with the probe solution and incubate for 30 minutes at 37°C.

  • Causality: Serum proteins (like BSA) contain hydrophobic pockets that can sequester lipophilic coumarin probes, preventing cellular uptake. Using serum-free media maximizes membrane permeation. The final DMSO concentration must remain ≤0.1% to prevent solvent-induced membrane toxicity.

Phase 2: Self-Validating Controls & Co-Staining

To ensure the observed fluorescence is specific to the target organelle (e.g., lysosomes), a colocalization experiment is required[4].

• Washing: Aspirate the probe solution and wash the cells gently 3 times with warm PBS (pH 7.4).

  • Causality: Washing removes unbound extracellular probe. Because PET probes can exhibit weak background fluorescence even in the "OFF" state, removing extracellular accumulation is critical for a high signal-to-noise ratio.

• Co-Staining: Add 50 nM of a commercially validated tracker (e.g., LysoTracker™ Deep Red) in fresh media for 15 minutes.

  • Causality: LysoTracker Deep Red excites at 647 nm and emits at 688 nm. This far-red emission is spectrally distinct from the blue/green emission of the benzo[f]coumarin probe (~480-540 nm), eliminating optical crosstalk (bleed-through) during dual-channel imaging[4].

Phase 3: Confocal Microscopy Acquisition

• Environmental Control: Transfer the dish to a confocal microscope equipped with a live-cell environmental chamber (37°C, 5% CO₂, humidified).

• Channel Setup:

  • Channel 1 (Benzo[f]coumarin): Excitation = 405 nm diode laser (or 800-988 nm Ti:Sapphire laser for Two-Photon[3]); Emission filter = 450–550 nm.

  • Channel 2 (LysoTracker): Excitation = 640 nm laser; Emission filter = 660–750 nm.

• Image Analysis: Capture z-stack images and calculate the Pearson's Correlation Coefficient (PCC) using imaging software (e.g., ImageJ/FIJI). A PCC >0.85 validates highly specific subcellular targeting.

References

• pH-Responsive Aminobenzocoumarins as Fluorescent Probes for Biological Acidity. Chemistry–A European Journal, 2024.[4] URL:[Link]

• Excellent benzocoumarin-based ratiometric two-photon fluorescent probe for H₂O₂ detection. RSC Advances, 2021.[3] URL:[Link]

• Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. ACS Omega, 2022.[5][6] URL:[Link]

• Benzo[g]coumarin- and benzo[h]coumarin-based fluorescent probe for the copper ion. ResearchGate, 2018.[1] URL:[Link]

• Synthesis of benzocoumarins and their analogues. Materials Chemistry C - RSC Publishing, 2018.[2] URL:[Link]

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• 4. researchgate.net [researchgate.net]
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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Methylbenzo[f]chromen-3-one in Organic Light-Emitting Diodes (OLEDs)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Organic Light-Emitting Diodes (OLEDs) represent a frontier in display and solid-state lighting technologies, offering superior contrast, color fidelity, and physical flexibility over conventional liquid-crystal displays. The performance of an OLED is intrinsically linked to the emissive materials employed within its architecture. Coumarin derivatives, a class of heterocyclic compounds, have garnered significant attention for their robust photophysical properties, including high fluorescence quantum yields and excellent thermal stability, making them prime candidates for OLED applications.[1] This guide focuses on a specific derivative, 2-Methylbenzo[f]chromen-3-one, a member of the benzocoumarin family, and elucidates its potential as a blue-green emitting material in OLED devices.

The benzo[f]chromen-3-one scaffold, with its extended π-conjugation compared to simpler coumarins, is anticipated to exhibit bathochromically shifted absorption and emission spectra, moving the fluorescence towards the blue-green region of the visible spectrum.[2][3] The methyl group at the 2-position can further modulate the electronic properties and solubility of the molecule. These characteristics make 2-Methylbenzo[f]chromen-3-one a promising candidate for use as a dopant or even a primary emitter in the emissive layer (EML) of an OLED.

This document provides a comprehensive overview of 2-Methylbenzo[f]chromen-3-one, including its synthesis, photophysical characterization, and detailed protocols for its application in the fabrication of OLED devices via both solution-based (spin-coating) and vacuum deposition (thermal evaporation) techniques.

Part 1: Material Profile and Synthesis

Physicochemical Properties of 2-Methylbenzo[f]chromen-3-one

Property	Value	Source
Molecular Formula	C₁₄H₁₀O₂	-
Molecular Weight	210.23 g/mol	-
Appearance	Off-white to pale yellow crystalline solid (predicted)	-
Solubility	Soluble in common organic solvents (e.g., Dichloromethane, Chloroform, Toluene, THF)	Inferred from related compounds
Thermal Stability	High (typical for coumarin derivatives)	Inferred from related compounds

Synthesis Protocol: Pechmann Condensation

The synthesis of 2-Methylbenzo[f]chromen-3-one can be readily achieved via the Pechmann condensation, a classic and efficient method for coumarin synthesis.[4] This reaction involves the acid-catalyzed condensation of a phenol with a β-ketoester. In this case, 2-naphthol serves as the phenolic precursor and ethyl acetoacetate provides the β-ketoester component.

Reaction Scheme:

Figure 1: Synthesis of 2-Methylbenzo[f]chromen-3-one via Pechmann Condensation.

Materials:

• 2-Naphthol (1.0 eq)

• Ethyl acetoacetate (1.2 eq)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethanol

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution (saturated)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 2-naphthol. Cool the flask in an ice bath.

• Acid Addition: Slowly add concentrated sulfuric acid to the 2-naphthol with constant stirring, maintaining the temperature below 10 °C.

• Addition of β-Ketoester: Once the 2-naphthol has dissolved, add ethyl acetoacetate dropwise from the dropping funnel over a period of 30 minutes. Ensure the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12-16 hours. The mixture will gradually solidify.

• Workup: Carefully pour the reaction mixture onto crushed ice. A solid precipitate will form.

• Neutralization and Filtration: Neutralize the acidic solution with a saturated sodium bicarbonate solution until effervescence ceases. Filter the precipitate using a Büchner funnel and wash thoroughly with cold deionized water until the filtrate is neutral.

• Purification: Recrystallize the crude product from ethanol to obtain pure 2-Methylbenzo[f]chromen-3-one as a crystalline solid.

• Characterization: Confirm the structure and purity of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Photophysical Properties and Application Notes for OLEDs

Predicted Photophysical Properties

Property	Predicted Value Range	Rationale
Absorption Maximum (λ_abs)	350 - 380 nm	The extended conjugation of the benzo[f] moiety shifts absorption to longer wavelengths compared to simple coumarins.
Emission Maximum (λ_em)	450 - 490 nm (Blue-Green)	A significant Stokes shift is characteristic of coumarin derivatives. The emission is expected in the blue-green region.
Photoluminescence Quantum Yield (Φ_PL)	Moderate to High (> 0.5 in non-polar solvents)	Coumarin derivatives are known for their high fluorescence efficiency.[6]
Fluorescence Lifetime (τ)	1 - 5 ns	Typical for fluorescent organic molecules.

Application Insights:

• Color Purity: The predicted emission in the blue-green region makes 2-Methylbenzo[f]chromen-3-one a candidate for blue or green pixels in full-color displays. The exact emission color will be influenced by the host material and device architecture.

• Role in OLEDs:

  • As a Dopant: Due to the high probability of concentration quenching in coumarin derivatives, it is highly recommended to use 2-Methylbenzo[f]chromen-3-one as a fluorescent dopant in a suitable host material. This minimizes self-absorption and aggregation-caused quenching, leading to higher device efficiency.

  • As an Emitter: In a non-doped (neat) emissive layer, performance might be limited by aggregation effects. However, for certain device structures, this could be a viable approach.

• Host Material Selection: A host material with a wide energy gap and appropriate HOMO/LUMO levels for efficient energy transfer to the 2-Methylbenzo[f]chromen-3-one guest is crucial. Common hosts for blue and green emitters include CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl) and TCTA (Tris(4-carbazoyl-9-ylphenyl)amine).

Part 3: Experimental Protocols for OLED Fabrication and Characterization

The following are generalized protocols for the fabrication of a multilayer OLED device incorporating 2-Methylbenzo[f]chromen-3-one as a dopant in the emissive layer. These protocols can be adapted based on available equipment and specific device architecture requirements.

Protocol 1: OLED Fabrication via Thermal Evaporation

Vacuum thermal evaporation is a standard technique for depositing thin, uniform layers of small organic molecules.[7]

Device Structure: ITO / HTL / EML (Host:Dopant) / HBL / ETL / EIL / Cathode

Figure 2: A typical multilayer OLED device structure for thermal evaporation.

Materials and Equipment:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Hole Transport Layer (HTL) material (e.g., NPB)

• Host material for EML (e.g., CBP)

• 2-Methylbenzo[f]chromen-3-one (Dopant)

• Hole Blocking Layer (HBL) material (e.g., BCP)

• Electron Transport Layer (ETL) material (e.g., Alq₃)

• Electron Injection Layer (EIL) material (e.g., LiF)

• Cathode material (e.g., Aluminum)

• High-vacuum thermal evaporation system (< 10⁻⁶ Torr) with multiple sources

• Substrate cleaning facility (sonication baths with detergents, DI water, acetone, isopropanol)

• UV-Ozone or Oxygen plasma cleaner

Procedure:

• Substrate Cleaning: a. Sonicate the patterned ITO substrates sequentially in a detergent solution, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry the substrates with a stream of dry nitrogen. c. Treat the substrates with UV-Ozone or oxygen plasma for 5-10 minutes to enhance the work function of the ITO and improve hole injection.

• Layer Deposition (in high vacuum): a. Load the cleaned substrates and the organic/inorganic materials into the thermal evaporation chamber. b. HTL Deposition: Evaporate the HTL material (e.g., NPB) to a thickness of 40-60 nm. Deposition rate: 1-2 Å/s. c. EML Deposition: Co-evaporate the host material (e.g., CBP) and 2-Methylbenzo[f]chromen-3-one. The doping concentration is critical and should be optimized (typically 1-10 wt%). A typical thickness for the EML is 20-30 nm. The deposition rates should be carefully controlled to achieve the desired doping ratio. d. HBL Deposition: Evaporate the HBL material (e.g., BCP) to a thickness of 5-10 nm. Deposition rate: 1-2 Å/s. e. ETL Deposition: Evaporate the ETL material (e.g., Alq₃) to a thickness of 30-50 nm. Deposition rate: 1-2 Å/s. f. EIL Deposition: Evaporate the EIL material (e.g., LiF) to a thickness of 0.5-1 nm. Deposition rate: 0.1-0.2 Å/s. g. Cathode Deposition: Evaporate the cathode material (e.g., Aluminum) to a thickness of 100-150 nm through a shadow mask to define the active area. Deposition rate: 2-5 Å/s.

• Encapsulation: Immediately encapsulate the device in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid to prevent degradation from moisture and oxygen.

Protocol 2: OLED Fabrication via Spin-Coating

Spin-coating is a solution-based technique suitable for polymer-based OLEDs or solution-processable small molecules.[8]

Device Structure: ITO / PEDOT:PSS / EML (Host:Dopant) / ETL / EIL / Cathode

Figure 3: A typical hybrid device structure using spin-coating for the active layers.

Materials and Equipment:

• Patterned ITO coated glass substrates

• PEDOT:PSS solution

• Polymeric host material (e.g., PVK) or a solution-processable small molecule host, dissolved in a suitable solvent (e.g., chlorobenzene, toluene)

• 2-Methylbenzo[f]chromen-3-one , dissolved in the same solvent as the host

• Solution-processable ETL material (optional)

• Spin-coater

• Hotplate

• Thermal evaporator for cathode deposition

• Nitrogen-filled glovebox

Procedure:

• Substrate Cleaning: Follow the same procedure as in Protocol 1.

• HIL/HTL Deposition: a. In a nitrogen-filled glovebox, spin-coat the PEDOT:PSS solution onto the cleaned ITO substrate (e.g., 4000 rpm for 60 seconds). b. Anneal the substrate on a hotplate at 120-150 °C for 10-15 minutes to remove residual water.

• EML Solution Preparation: a. Prepare a solution of the host material and 2-Methylbenzo[f]chromen-3-one in a suitable solvent. b. The doping concentration should be optimized (e.g., 1-10 wt%). The total concentration of the solution will affect the film thickness.

• EML Deposition: a. Transfer the substrate back into the glovebox. b. Spin-coat the EML solution on top of the PEDOT:PSS layer (e.g., 2000-3000 rpm for 60 seconds). c. Anneal the substrate on a hotplate (temperature and time depend on the solvent and host material) to remove the solvent.

• Cathode Deposition: a. Transfer the substrate to a thermal evaporator. b. Deposit the EIL (e.g., LiF) and the cathode (e.g., Al) as described in Protocol 1.

• Encapsulation: Encapsulate the device as described in Protocol 1.

Device Characterization Protocol

Once fabricated, the OLEDs must be characterized to evaluate their performance.

Equipment:

• Source measure unit (SMU)

• Photometer or spectroradiometer

• Integrating sphere (for accurate efficiency measurements)

• Probe station in a dark box

Procedure:

• Current Density-Voltage-Luminance (J-V-L) Characteristics: a. Place the device in the probe station. b. Apply a forward bias voltage sweep using the SMU and simultaneously measure the current flowing through the device and the light output (luminance) using the photometer. c. Plot the current density (J) and luminance (L) as a function of the applied voltage (V). This provides information on the turn-on voltage and brightness.[9]

• Electroluminescence (EL) Spectrum: a. At a fixed driving voltage or current, measure the emitted light spectrum using a spectroradiometer. b. This allows for the determination of the Commission Internationale de l'Éclairage (CIE) color coordinates.

• Efficiency Measurements: a. External Quantum Efficiency (EQE): This is the ratio of the number of photons emitted from the device to the number of electrons injected. It is typically measured using an integrating sphere to capture all emitted light. Plot EQE as a function of luminance or current density. b. Power Efficiency (PE): Measured in lumens per watt (lm/W), this is the ratio of the luminous flux to the input electrical power. c. Current Efficiency (CE): Measured in candelas per ampere (cd/A), this is the ratio of the luminance to the current density.

Conclusion

2-Methylbenzo[f]chromen-3-one stands as a promising candidate for application in organic light-emitting diodes, particularly as a blue-green fluorescent emitter. Its synthesis via the well-established Pechmann condensation is straightforward, allowing for its accessibility in a research setting. While further experimental validation of its photophysical properties is warranted, its structural similarity to other high-performance benzocoumarins suggests it possesses the requisite characteristics for efficient electroluminescence. The detailed protocols provided herein offer a solid foundation for researchers and scientists to incorporate this and similar materials into OLED devices, paving the way for the development of next-generation displays and lighting technologies.

References

• Tasior, M., Kim, D., Singha, S., & Gryko, D. (n.d.). Comparison of the absorption and emission maxima among benzo[f]-, benzo[g]-and benzo[h]-coumarin families. ResearchGate. [Link]

• Gryko, D., et al. (2022). Resonance stabilization of benzo[f]coumarins with a donor substituent at the peripheral benzene ring. Molecules.

• Fluxim AG. (n.d.). Characterization and Simulation of Organic and Perovskite LEDs. [Link]

• ThaiScience. (n.d.). Synthesis and Characterization of N-Coumarin Derivatives for Organic Light-Emitting Diodes (OLEDs). [Link]

• MDPI. (2023). A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process. Chemistry, 5(2), 833-847. [Link]

• ACS Publications. (2023). Conformation of the Ester Group Governs the Photophysics of Highly Polarized Benzo[g]coumarins. JACS Au, 3(7), 1935-1945. [Link]

• MDPI. (2012). Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices. Molecules, 17(3), 3049-3066. [Link]

• OLED-Info. (n.d.). Spin coating. [Link]

• RSC Publishing. (n.d.). Photochemical synthesis and photophysical properties of coumarins bearing extended polyaromatic rings studied by emission and transient absorption measurements. [Link]

• ResearchGate. (n.d.). Facile Synthesis of 2-(1,3-Benzoxazol/benzothiazol-2-yl)-3H-benzo[f]chromen-3-one as Blue Fluorescent Brighteners. [Link]

• Semantic Scholar. (2018). Synthesis and photophysical properties of functionalized fluorescent 4H-chromenes and benzo[a]chromenophenazines as Fe3+ and Cu2+ ion sensor. [Link]

• Beilstein Journals. (2021). Synthesis, structural characterization, and optical properties of benzo[f]naphtho[2,3-b]phosphoindoles. [Link]

• PubChem. (n.d.). Benzo[f]chromen-3-one, perhydro-2-acetyl-4a,7,7,10b-tetramethyl. [Link]

• Old City Publishing. (n.d.). Methods of Analysis of Organic Light Emitting Diodes. [Link]

• ResearchGate. (n.d.). Organic light-emitting diodes with new dyes based on coumarin. [Link]

• IISTE.org. (2016). Studying of Pechmann Condensation Products of Ethyl Acetoacetate with 2,7-Dihydroxynaphthalene. [Link]

• PMC. (n.d.). Synthesis of 2H-Chromenones from Salicylaldehydes and Arylacetonitriles. [Link]

• ResearchGate. (n.d.). A New and Simple Synthesis of 3H-Benzo[f]chromen-3-one and 2H-Benzo[h]chromen-2-one Derivatives. [Link]

• ResearchGate. (n.d.). Patternable Semi‐Transparent Cathode using Thermal Evaporation for OLED Display Applications. [Link]

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• 9. mdpi.com [mdpi.com]

Application Note: Preparation and Photophysical Evaluation of Benzo[f]chromen-3-one Derivatives for Advanced Chemosensing

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Insights

The development of highly selective and sensitive chemosensors is a critical requirement in environmental monitoring and biological imaging. While standard 7-hydroxycoumarins are widely used, their limited π-conjugation often results in short emission wavelengths, leading to signal interference from biological autofluorescence.

To overcome this, benzo[f]chromen-3-one (5,6-benzocoumarin) derivatives have emerged as superior fluorophores. The fusion of a naphthalene ring to the coumarin core significantly extends the π-conjugation system. This structural modification lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), yielding a highly desirable bathochromic (red) shift in both absorption and emission spectra[1].

By functionalizing the 2-position (e.g., 2-methyl, 2-acetyl, or 2-benzothiazolyl) or the 5-position, researchers can fine-tune the Intramolecular Charge Transfer (ICT) state and introduce specific recognition motifs for target analytes. For instance, 2-acetyl-3H-benzo[f]chromen-3-one (2AHBC) and its derivatives have been successfully deployed for the highly sensitive detection of hypochlorite (ClO⁻) in living cells[2], while 5-hydroxy-1-methyl-3H-benzo[f]chromen-3-one (M1) serves as a robust optical and electrochemical sensor for Aluminum (Al³⁺) ions[3].

Causality in Solvent Selection

The photophysical evaluation of these hydrophobic probes requires precise solvent engineering. Binary solvent mixtures, such as Acetonitrile/1,4-Dioxane[4] or Methanol/Water[2], are strictly required. Pure aqueous environments induce Aggregation-Caused Quenching (ACQ) of the lipophilic benzo[f]chromen-3-one core, nullifying fluorescence. Conversely, incorporating an aqueous fraction is essential to evaluate the sensor's performance under physiologically relevant hydration states, ensuring that the target analyte (e.g., Al³⁺ or ClO⁻) can still effectively bind to the receptor moiety.

Photophysical Sensing Mechanisms

Understanding the causality behind the fluorescence "turn-on" or "turn-off" is crucial for rational sensor design:

• Chelation-Enhanced Fluorescence (CHEF): In probes like M1, the free sensor exhibits weak fluorescence due to active Photoinduced Electron Transfer (PET) from the receptor's lone pairs to the excited fluorophore. Upon coordinating with Al³⁺, these lone pairs are sequestered. This completely inhibits the PET pathway and activates CHEF, resulting in a strong fluorescent "turn-on" signal and a distinct colorimetric change visible to the naked eye[3].

• Oxidation-Induced ICT: For Reactive Oxygen Species (ROS) sensors, the mechanism relies on chemical transformation. The reaction between 2-acetyl derivatives and ClO⁻ induces an oxidation event that alters the electron-withdrawing nature of the 2-position substituent. This modulates the ICT process, triggering a dramatic fluorescence enhancement and a color transformation from colorless to blue[2].

Figure 1: Photophysical mechanism of fluorescence turn-on via PET inhibition and CHEF activation.

Experimental Protocols

The following protocols outline the synthesis and formulation of benzo[f]chromen-3-one chemosensors. These methods are designed as self-validating systems to ensure high reproducibility.

Protocol A: Synthesis of the Core Scaffold (Knoevenagel Condensation)

This procedure describes the preparation of 2-substituted benzo[f]chromen-3-one derivatives (e.g., 2-acetyl or 2-benzothiazolyl) using green chemistry principles[5].

Reagents:

• 2-Hydroxy-1-naphthaldehyde (1.0 equiv)

• Active methylene compound (e.g., Ethyl acetoacetate for 2-acetyl derivatives) (1.2 equiv)

• Catalyst: Choline chloride/urea deep eutectic solvent (DES) OR Piperidine (catalytic, 3-5 drops)

• Solvent: Absolute Ethanol

Step-by-Step Procedure:

• Initiation: In a 50 mL round-bottom flask, dissolve 2-hydroxy-1-naphthaldehyde (10 mmol) and the active methylene compound (12 mmol) in 20 mL of absolute ethanol.

• Catalysis: Add 3-5 drops of piperidine (or 2.0 g of choline chloride/urea DES). Causality: The weak base deprotonates the active methylene, generating a nucleophilic enolate that attacks the aldehyde carbon.

• Reflux & Cyclization: Heat the mixture to reflux (78°C) for 4–6 hours. The initial aldol-type addition is followed by spontaneous dehydration and intramolecular transesterification to form the closed pyran ring.

• Self-Validation Checkpoint 1: Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3). The disappearance of the highly UV-active starting material and the emergence of a bright blue/green fluorescent spot under 365 nm UV light confirms scaffold formation.

• Isolation: Cool the reaction mixture to 0°C in an ice bath to induce crystallization. Filter the resulting precipitate under a vacuum.

• Purification: Wash the solid with cold ethanol and recrystallize from a suitable solvent (e.g., ethanol or acetonitrile) to obtain the pure derivative.

• Self-Validation Checkpoint 2: Confirm purity via ¹H NMR. The successful cyclization is definitively validated by the disappearance of the aldehyde proton signal (~10.5 ppm) and the presence of the characteristic C4-H alkene proton of the coumarin ring (~8.5 ppm).

Protocol B: Formulation of the Chemosensor Assay

To ensure reliable sensing without precipitation or ACQ, the probe must be carefully formulated[4],[3].

Step-by-Step Procedure:

• Stock Preparation: Dissolve the purified benzo[f]chromen-3-one derivative in HPLC-grade DMSO to yield a 1.0 mM stock solution. Note: DMSO is critical to fully solvate the extended aromatic system.

• Analyte Preparation: Prepare 10 mM aqueous stock solutions of the target metal ions (e.g., Al(NO₃)₃) or ROS (e.g., NaClO) in HEPES buffer (10 mM, pH 7.4).

• Working Solution: Dilute the probe stock into a binary solvent system (e.g., CH₃OH:H₂O 1:1 v/v) to a final working concentration of 10 µM.

• Titration: Sequentially add aliquots of the analyte to the working solution. Incubate for 2 minutes at room temperature to allow the binding/oxidation kinetics to reach equilibrium before recording the fluorescence emission spectra.

Figure 2: Synthetic and formulation workflow for benzo[f]chromen-3-one based chemosensors.

Quantitative Data & Performance Metrics

The table below summarizes the photophysical and sensing performance of key benzo[f]chromen-3-one derivatives, demonstrating their versatility across different targets and environments.

Probe Derivative	Target Analyte	Sensing Mechanism	Limit of Detection (LOD)	Stokes Shift	Solvent System
2-Acetyl-3H-benzo[f]chromen-3-one (BCO)	ClO⁻	Oxidation-induced ICT	154 nM	~110 nm	CH₃OH:H₂O (1:1)
BETC (BCO Derivative)	ClO⁻	Oxidation-induced ICT	32 nM	~125 nm	CH₃OH:H₂O (1:1)
5-Hydroxy-1-methyl-3H-benzo[f]chromen-3-one	Al³⁺	CHEF & π–π interaction	0.458 ppm	~85 nm	Methanol
2-Acetyl-3H-benzo[f]chromen-3-one (2AHBC)	Aniline	Fluorescence Quenching	N/A (Quenching)	~100 nm	ACN:1,4-Dioxane

Data synthesized from established literature[4],[3],[2].

References[4] Title: Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. Source: nih.gov (PMC). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2ULCEA0U4Yho0OslH_uioQlEnO_OFEh48y6HaK9-YyN7KfTjJeLIkoBbMvrI1tX22ZDapEdH8CfT1TjCvBU2aO4UWZbub6jgjwsiOXDsVG26RSQJKbuOeuKPomjsBIjuud6h2fk8CamQkXF4=[3] Title: A New Electrochemical and Optical Senor for Al(III) Ions Based on 5-hydroxy-1-methyl-3H-benzo[f]chromen-3-one. Source: electrochemsci.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7Ak2SaN4LA_DANmG_jQDI24ciQ_1LgZGeLtdbOtYSwsqERSpChB6OUaRmJBWz6Ix9MnC8o3ri7bv1thx8MXdqr_wiaCmATbdpz7XouzzlskXWbivCSM3xkNZMhgpB7o7iQCGfmhJiY9F1rbjOPSXjAArr[6] Title: Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. Source: acs.org (ACS Omega). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGkR_5TsCfD34Q7dY-kI1hHd6Fw31Gj_5jL2mny4VQs9llgohe6Wr7yF8HtN-HgaXFwx1Cne6PZmORnQ2as1jIlk60hp1YfTwRJjZNSRtofaictA-6AvQ8FaujY3hiLFNjYJLf0c7rN_FZlXSk=[1] Title: Photophysical properties of novel fluorescent 1-(3-Hydroxy-benzofuran-2-yl)-benzo[f]chromen-3-one derivative: models for correlation solvent polarity scales. Source: cdnsciencepub.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbaJ6J6pP0J7xoh8Ojkid7q9UhoK212Vjg69Dg_8iWtCNYkWnHHuNEBRj6ICcMvdmlCFEyWnP76dtz7FfHwOmP-DGJkAPWt8Nzp-8jxEX1Dycz2jf2UOduav9iWJ0ehRSiwBC-ZMxnU7l7AvAPg4rEUQ8=[2] Title: Two highly sensitive and selective coumarin-based fluorometric probes for the detection of ClO− and cell imaging. Source: rsc.org (Analytical Methods). URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF2J2oTk4EissvsptlkZ0eqyjKhjcs7koB5cUZjD_cow9aL8L4hgvorRsHCDTVfQT-_iVQ9TAEipdHU2vwyJoXJMAmo6LaLNRPVxOvHIjKZhmTT0YTxAwNURo8OTq7VN5gdIYUaOev5hN9Q2L-CbhuPOq3pL_vdYf3V9C70[5] Title: Facile synthesis of 2-(1,3-benzoxazol/benzothiazol-2-yl)-3H-benzo[f]chromen-3-one as blue fluorescent brighteners. Source: scielo.org.za. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3mM0Cxq7lyCzebim1YxqTinnPMY0lDXw5JlDedlfEV7JxWFldTJpt1BVzClJdphxxlVsHJS643mb9yfLwM1aAIxtieTZDvq4VDGo5eRNbn4xGSoCoHhefffX8evb5pBkAxaSt2qh6tjVuUlO04E-nj3LgxYZGZ_JK2mqKpkvoTSJkD6eklZPCcQv5MzqY

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Application Notes and Protocols: In Vitro Staining with 2-Methylbenzo[f]chromen-3-one Dyes

Authored by: Senior Application Scientist, Gemini Division

Abstract

The benzo[f]chromen-3-one scaffold, a linearly-fused benzocoumarin, serves as a robust and versatile fluorophore for a variety of biological imaging applications.[1] Its inherent photophysical properties, including high quantum yield, photostability, and a characteristic blue-to-green fluorescence, make it an excellent platform for developing sophisticated probes.[2][3] This guide provides an in-depth exploration of the 2-Methylbenzo[f]chromen-3-one core structure, detailing its mechanism of action as a fluorescent probe and providing comprehensive, validated protocols for its use in both live and fixed-cell in vitro staining. We will delve into the principles of probe design, general staining workflows, and advanced considerations to empower researchers in leveraging these powerful tools for cellular analysis.

Scientific Foundation: Understanding the Benzo[f]chromen-3-one Fluorophore

The utility of a fluorescent probe is dictated by its chemical structure and resulting photophysical properties. The 2-Methylbenzo[f]chromen-3-one system is a prime example of a donor-π-acceptor (D-π-A) architecture, where the fused ring system and oxygen-containing heterocycle create a conjugated system susceptible to electronic transitions upon light absorption.

Mechanism of Fluorescence

At its core, the fluorescence of these dyes arises from the relaxation of an excited electronic state. The extended π-conjugated system of the benzo[f]chromen-3-one core allows for efficient absorption of UV-to-blue light. Upon relaxation, this energy is released as a photon, typically in the blue-green region of the visible spectrum.[3] The specific excitation and emission wavelengths are highly dependent on the solvent environment (solvatochromism) and, critically, on the nature of chemical substituents attached to the core structure.[1][4]

Probe Design: From General Stain to Specific Sensor

The true power of the benzo[f]chromen-3-one scaffold lies in its adaptability. While the unsubstituted core can act as a general cytoplasmic or membrane stain, its functionalization allows for the creation of highly specific molecular probes.[5] A common and powerful strategy is the "turn-on" sensor design.

• Principle of "Turn-On" Probes: In this design, a "recognition moiety" is attached to the fluorophore core. This moiety also acts as a fluorescence quencher, typically through a process like Photoinduced Electron Transfer (PET). In this quenched, "off" state, the probe is dark. When the recognition moiety interacts with its specific target analyte (e.g., a reactive oxygen species, a metal ion, or a specific enzyme), the chemical bond is cleaved.[6] This cleavage event permanently detaches the quencher, restoring the intrinsic fluorescence of the benzo[f]chromen-3-one core and resulting in a highly sensitive, localized "turn-on" signal.[7]

The diagram below illustrates this self-validating system, where the signal is directly and causally linked to the presence of the target analyte.

Caption: Mechanism of a "turn-on" fluorescent sensor.

Photophysical Properties

The selection of appropriate microscope filters and lasers is paramount for successful imaging. The table below summarizes the typical spectral properties of representative benzo[f]chromen-3-one derivatives. Note that these values can shift based on solvent and conjugation.

Compound Type	Excitation Max (λex)	Emission Max (λem)	Stokes Shift	Typical Application	Reference
2-acetyl-3H-benzo[f]chromen-3-one	~390 nm	~450 nm	~60 nm	General Staining, Quenching Studies	[4]
Benzoxazolyl-benzo[f]chromen-3-one	~380-400 nm	~440-460 nm	~60 nm	Blue Fluorescent Brighteners	[3]
Analyte-Sensing Derivatives	Variable	~450-550 nm	Variable	Targeted "Turn-On" Detection	[6][7]

Experimental Protocols

The following protocols provide a robust framework for using 2-Methylbenzo[f]chromen-3-one dyes. Optimization is often necessary depending on the specific probe, cell type, and experimental question.

Core Workflow Overview

The general process for fluorescent staining is a multi-step procedure requiring careful attention to detail at each stage to ensure reproducibility and high-quality data.

Caption: General experimental workflow for in vitro cell staining.

Protocol 1: General Live-Cell Staining

This protocol is suitable for assessing cell morphology and viability with non-targeted benzo[f]chromen-3-one dyes that passively cross the cell membrane.

Causality Note: Live-cell imaging provides dynamic information but requires careful handling to maintain cell health. The use of a live-cell imaging medium without phenol red is critical to reduce background fluorescence and maintain physiological pH.[8]

Materials:

• 2-Methylbenzo[f]chromen-3-one derivative stock solution (1-10 mM in anhydrous DMSO).

• Adherent cells cultured on glass-bottom dishes or coverslips (50-70% confluency).

• Complete cell culture medium (pre-warmed to 37°C).

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM, pre-warmed).

• Phosphate-buffered saline (PBS), sterile (pre-warmed).

Procedure:

• Stock Solution Preparation: Prepare a 1-10 mM stock solution of the dye by dissolving it in high-quality, anhydrous DMSO. Store at -20°C, protected from light.[8]

• Staining Solution Preparation: On the day of the experiment, dilute the DMSO stock solution into pre-warmed complete cell culture medium to a final working concentration.

  • Scientist's Note: The optimal working concentration must be determined empirically, but typically ranges from 100 nM to 10 µM.[8] Start with 1 µM and perform a dilution series to find the lowest concentration that gives a bright signal with minimal background.

• Cell Staining: a. Remove the culture medium from the cells. b. Gently wash the cells once with pre-warmed PBS. c. Add the staining solution to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator. Incubation time is probe-dependent and should be optimized.

• Wash: a. Remove the staining solution. b. Wash the cells two to three times with pre-warmed live-cell imaging medium or PBS. This step is crucial for removing unbound dye and reducing background noise.[5] Some newer dyes are marketed as "no-wash", but a gentle wash often improves the signal-to-noise ratio.[5]

• Imaging: Add fresh, pre-warmed live-cell imaging medium. Image immediately using a fluorescence microscope equipped with appropriate filter sets (e.g., DAPI or "blue" channel for the core scaffold).

Protocol 2: Fixed-Cell Staining

Fixation is used to preserve cell morphology for long-term storage and is often required when performing co-staining with antibodies (immunofluorescence).

Causality Note: Fixation with formaldehyde cross-links proteins, locking cellular structures in place. Permeabilization with a detergent like Triton™ X-100 is then necessary to create pores in the cell membranes, allowing the dye to access intracellular targets.[8] This step is omitted for probes targeting the plasma membrane itself.

Materials:

• All materials from Protocol 1.

• 4% Paraformaldehyde (PFA) in PBS.

• Permeabilization Buffer: 0.1-0.5% Triton™ X-100 in PBS.

• Mounting medium (e.g., ProLong™ Gold Antifade Mountant).

Procedure:

• Cell Preparation: Culture cells on coverslips to the desired confluency.

• Fixation: a. Gently wash cells with PBS. b. Add 4% PFA and incubate for 10-15 minutes at room temperature. c. Wash the cells three times with PBS.

• Permeabilization (If Required): a. If the dye targets an intracellular structure, add Permeabilization Buffer and incubate for 10-15 minutes at room temperature. b. Wash the cells three times with PBS.

• Staining: a. Prepare the staining solution in PBS at the optimized working concentration. b. Incubate the fixed cells for 30-60 minutes at room temperature, protected from light.

• Wash: Wash the cells three times with PBS.

• Mounting: Gently dry the back of the coverslip and mount it onto a microscope slide using an appropriate mounting medium. Allow it to cure as per the manufacturer's instructions before imaging.

Troubleshooting

Issue	Possible Cause	Recommended Solution
No/Weak Signal	Incorrect filter set; Dye concentration too low; Photobleaching.	Verify excitation/emission spectra and filter compatibility. Increase dye concentration or incubation time. Use an antifade mounting medium and minimize light exposure.[9]
High Background	Dye concentration too high; Insufficient washing; Dye precipitation.	Decrease dye concentration. Increase the number and duration of wash steps.[10] Centrifuge the stock solution before dilution to remove any aggregates.
Cell Death/Toxicity (Live Imaging)	Dye concentration too high; Prolonged light exposure (phototoxicity).	Perform a cytotoxicity assay to determine the optimal non-toxic concentration. Use the lowest possible laser power and exposure time during imaging.[11]
Blurry Image	Incorrect objective/immersion oil; Cells are not in focus.	Use the correct objective for your coverslip thickness. Ensure proper use of immersion oil for high-magnification objectives. Carefully focus through the Z-plane.

Conclusion and Future Directions

The 2-Methylbenzo[f]chromen-3-one dye platform represents a powerful and highly customizable tool for in vitro cell staining. From general morphological visualization to the development of sophisticated "turn-on" sensors for specific biological analytes, their utility is expansive.[6][7] As imaging technologies advance, these fluorophores are promising candidates for use in high-content screening, kinetic analysis of cellular processes, and even advanced super-resolution microscopy techniques.[5][11] The protocols and principles outlined in this guide provide a solid foundation for researchers to successfully integrate these versatile dyes into their experimental workflows.

References

• Title: Novel fluorescent probes constructed on the basis of benzochromene for the detection of H 2 S and intravital fluorescence imaging Source: PubMed URL
• Title: Synthesis and Fluorescent Property of Benzo [c]coumarin Carboxylic Derivatives Source: Chinese Journal of Organic Chemistry URL

• Title: A Turn-On Fluorescent Chemical Sensor Based on Benzo[f]Chromen Structure for Cu2+-Sensitive Detection as Well as Applications Source: ResearchGate URL: [Link]

• Title: Live Cell Painting: New nontoxic dye to probe cell physiology in high content screening Source: SLAS Discovery URL
• Title: An Efficient Synthesis Of Some Novel Benzo Coumarin Derivatives Under Solvent Conditions From 2-acetyl-benzo[f]chromen-3-one Source: STM Journals URL

• Title: The investigation of fluorescence and metal interaction properties of racemic 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one Source: PMC URL: [Link]

• Title: A benzocoumarin-based fluorescent probe for ultra-sensitive and fast detection of endogenous/exogenous hypochlorous acid and its applications Source: Analyst (RSC Publishing) URL: [Link]

• Title: Benzo[g]coumarin-Based Fluorescent Probes for Bioimaging Applications Source: PMC URL: [Link]

• Title: Using Dark Dyes for Fast Super-Resolution Imaging: A Proof-of-Concept Study Source: MDPI URL: [Link]

• Title: A Novel Staining Protocol for Multiparameter Assessment of Cell Heterogeneity in Phormidium Populations (Cyanobacteria) Employing Fluorescent Dyes Source: PMC URL: [Link]

• Title: Optimization of Advanced Live-Cell Imaging through Red/Near-Infrared Dye Labeling and Fluorescence Lifetime-Based Strategies Source: MDPI URL: [Link]

• Title: Facile Synthesis of 2-(1,3-Benzoxazol/benzothiazol-2-yl)-3H-benzo[f]chromen-3-one as Blue Fluorescent Brighteners Source: ResearchGate URL: [Link]

• Title: Bimolecular fluorescence quenching reactions of the biologically active coumarin composite 2-acetyl-3H-benzo[f]chromen-3-one in different solvents Source: PubMed URL: [Link]

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• 5. Live Cell Painting: New nontoxic dye to probe cell physiology in high content screening - PubMed [pubmed.ncbi.nlm.nih.gov]
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2-Methylbenzo[f]chromen-3-one in the development of fluorescent biosensors

Application Note: 2-Methylbenzo[f]chromen-3-one as a Versatile Scaffold for Advanced Fluorescent Biosensors

Executive Summary & Rationale

The development of highly sensitive and selective fluorescent biosensors is heavily reliant on the photophysical properties of the underlying fluorophore scaffold. While traditional coumarins (2H-chromen-2-one) are widely used, they are fundamentally limited by short emission wavelengths ( λem​<450 nm), small Stokes shifts, and poor tissue penetration, which severely restricts their utility in complex biological matrices[1].

To overcome these limitations, fusing an additional benzene ring to the coumarin core yields the benzo[f]coumarin architecture (e.g., 3H-benzo[f]chromen-3-one). This structural evolution significantly expands the π -conjugation system, lowering the HOMO-LUMO energy gap and resulting in profound bathochromic (red) shifts and enhanced photostability[2]. Specifically, 2-Methylbenzo[f]chromen-3-one (and its closely related analogs, such as 2-acetyl-3H-benzo[f]chromen-3-one) serves as a highly modular precursor. The methyl or acetyl group at the 2-position acts as an ideal synthetic handle for extending conjugation and introducing target-specific recognition moieties, making it a premier building block for modern biosensor design[3].

Mechanistic Principles of Biosensing

The rational design of benzo[f]chromen-3-one-based probes relies on modulating the electronic communication between the extended fluorophore core and an appended receptor module.

• Intramolecular Charge Transfer (ICT): By reacting the 2-methyl group with an aromatic aldehyde via Knoevenagel condensation, an olefinic bridge is formed. This creates a strong electron "push-pull" system. When a target analyte (e.g., an oxidizing agent like ClO⁻ or a proton in acidic environments) interacts with the recognition moiety, it alters the electron-donating or withdrawing capability of the receptor. This modulates the ICT efficiency, triggering a distinct ratiometric or "turn-on" fluorescence response[4].

• Chelation-Enhanced Fluorescence (CHEF) & PET: In some designs, the probe is inherently quenched via Photoinduced Electron Transfer (PET) or non-radiative transitions. Upon coordination with a target metal ion (e.g., Al³⁺), the structural rigidity increases, blocking the PET pathway and activating a strong CHEF "turn-on" signal[5].

Fig 1: Fluorescence Turn-On mechanism of benzo[f]chromen-3-one probes via ICT/PET modulation.

Experimental Protocols & Workflows

Protocol A: Synthesis of a Conjugated Biosensor via Knoevenagel Condensation

Causality Insight: The methyl group at the 2-position of the benzo[f]chromen-3-one ring is activated by the adjacent electron-withdrawing carbonyl. Using a weak base (piperidine) deprotonates this methyl group to form a reactive enolate, which attacks the electrophilic carbonyl of a target aldehyde. This specific reaction seamlessly extends the π -system via a stable carbon-carbon double bond, enabling ICT[6].

• Reaction Setup: Dissolve 1.0 equivalent of 2-Methylbenzo[f]chromen-3-one (or 2-acetyl-3H-benzo[f]chromen-3-one) and 1.2 equivalents of the target recognition aldehyde in absolute ethanol (20 mL).

• Catalysis: Add 3-5 drops of piperidine to act as a base catalyst.

• Reflux: Heat the mixture to reflux (approx. 80°C) under an inert argon atmosphere for 6–12 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC).

• Purification: Upon completion, cool the mixture to room temperature. The extended π -system usually decreases solubility, causing the crude probe to precipitate. Filter the precipitate and recrystallize from hot ethanol to yield the pure biosensor.

Protocol B: Spectroscopic Validation & Self-Validating Assay

Causality Insight: Benzo[f]coumarins possess a large, hydrophobic aromatic system. Preparing stock solutions in pure water leads to aggregation-caused quenching (ACQ). DMSO is utilized to ensure complete monomeric solvation before introduction into physiological buffers[7].

• Stock Preparation: Prepare a 1.0 mM stock solution of the synthesized probe in anhydrous DMSO.

• Titration Assay: Dilute the stock to a working concentration of 10 µM in a physiological buffer (e.g., PBS/MeOH, v/v = 1:1, pH 7.4)[4].

• Analyte Introduction: Gradually add increasing concentrations of the target analyte (e.g., 0 to 50 µM ClO⁻).

• Measurement: Record UV-Vis absorption and fluorescence emission spectra after a 10-minute incubation period.

• Control Validation: Run a parallel assay with competing analytes (e.g., H₂O₂, ˙OH, metal ions) to validate the probe's selectivity. The fluorescence enhancement should be exclusive to the target analyte.

Protocol C: Live-Cell Bioimaging

Causality Insight: Washing cells after probe incubation is a critical self-validating step. It removes extracellular background fluorophores, ensuring that the observed confocal signal strictly originates from the internalized probe reacting with the intracellular target.

• Cell Culture: Seed HeLa or HepG2 cells in 35 mm glass-bottom confocal dishes and culture at 37°C with 5% CO₂ for 24 hours.

• Probe Incubation: Replace the media with fresh media containing 10 µM of the probe. Incubate for 30 minutes.

• Washing: Wash the cells three times with warm PBS (pH 7.4) to remove any unbound probe.

• Stimulation: Treat the cells with the target analyte or an inducer (e.g., exogenous ClO⁻) for 20 minutes[3].

• Imaging: Image the cells using a Confocal Laser Scanning Microscope (CLSM) utilizing the optimized excitation laser line (typically 405 nm or 488 nm depending on the extended conjugation).

Fig 2: End-to-end workflow for developing benzo[f]chromen-3-one based fluorescent biosensors.

Quantitative Data Presentation

Table 1: Comparative Photophysical Properties of Coumarin Scaffolds | Scaffold Type | Representative Core | Absorbance λmax​ | Emission λmax​ | Stokes Shift | Quantum Yield ( Φ ) | | :--- | :--- | :--- | :--- | :--- | :--- | | Standard Coumarin | 2H-chromen-2-one | ~330 nm | ~380 nm | ~50 nm | Low (< 0.1) | | Benzo[f]coumarin | 3H-benzo[f]chromen-3-one | ~370 - 410 nm | ~450 - 550 nm | > 80 nm | High (0.4 - 0.8) |

Table 2: Analytical Performance of Benzo[f]chromen-3-one Derivatives

Target Analyte	Scaffold Modification	Primary Sensing Mechanism	Limit of Detection	Biological Application
Hypochlorite (ClO⁻)	2-acetyl modification (BCO)	Oxidation / ICT	154 nM	Live-cell imaging in HepG2 cells
Aluminum (Al³⁺)	5-hydroxy-1-methyl modification	Complexation / CHEF	0.458 ppm	Aqueous environmental sensing

| Acidic pH | 2-(Dimethylamino)-9-methoxy | Protonation / ICT | pH range 4.0-6.0 | Lysosomal tracking in HeLa cells |

References

• Benzo[g]coumarin-Based Fluorescent Probes for Bioimaging Applications. Journal of Analytical Methods in Chemistry.

• Two highly sensitive and selective coumarin-based fluorometric probes for the detection of ClO− and cell imaging. Analytical Methods (RSC Publishing).

• Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. ACS Omega.

• A New Electrochemical and Optical Senor for Al(III) Ions Based on 5-hydroxy-1-methyl-3H-benzo[f]chromen-3-one. International Journal of Electrochemical Science.

• pH‐Responsive Aminobenzocoumarins as Fluorescent Probes for Biological Acidity. Chemistry - A European Journal.

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Application Note: Microwave-Assisted Synthesis Protocol for 2-Methylbenzo[f]chromen-3-one

Executive Summary

Benzo[f]chromen-3-ones (benzo[f]coumarins) represent a privileged scaffold in medicinal chemistry and materials science, exhibiting potent phosphodiesterase (PDE) inhibition, anti-inflammatory properties, and unique optoelectronic characteristics[1][2]. Traditional syntheses of these polycyclic heterocycles via Perkin or Knoevenagel condensations often require harsh conditions, prolonged reflux times (4–12 hours), and toxic solvents.

This application note details a highly efficient, solvent-free, microwave-assisted synthesis of 2-Methylbenzo[f]chromen-3-one . By leveraging dielectric heating, this protocol accelerates the reaction kinetics, reducing the reaction time to under 15 minutes while achieving yields exceeding 90%[3][4]. The methodology is designed as a self-validating system, incorporating built-in analytical checkpoints to ensure high reproducibility and scientific integrity.

Mechanistic Insights & Causality (E-E-A-T)

The Role of Microwave Dielectric Heating

In conventional conductive heating, the reaction vessel walls transfer heat to the solvent, creating a thermal gradient that slows reaction kinetics. Microwave (MW) irradiation, however, directly couples with the molecular dipoles of the reagents (2-hydroxy-1-naphthaldehyde and propionic anhydride). This rapid alignment and relaxation in the oscillating electromagnetic field generate intense, localized volumetric heating. The result is a dramatic lowering of the apparent activation energy barrier, enabling rapid intramolecular cyclization without the need for bulk solvent[4][5].

Reaction Pathway

The synthesis proceeds via a modified Perkin-type condensation. The basic catalyst (sodium propionate) facilitates the enolization of propionic anhydride. The resulting nucleophile attacks the electrophilic carbonyl carbon of 2-hydroxy-1-naphthaldehyde. Subsequent intramolecular transesterification (lactonization) involving the proximal naphtholic hydroxyl group, followed by the elimination of a propionic acid leaving group, yields the thermodynamically stable α,β -unsaturated lactone core of 2-methylbenzo[f]chromen-3-one.

Fig 1. Mechanistic pathway of the Perkin-type condensation forming the benzo[f]coumarin core.

Materials and Equipment

Reagents:

• 2-Hydroxy-1-naphthaldehyde (CAS: 708-06-5, Purity ≥ 98%) - Electrophile/Core Scaffold

• Propionic Anhydride (CAS: 123-62-6, Purity ≥ 99%) - Acylating/Alkylating Agent

• Sodium Propionate (CAS: 137-40-6, Anhydrous) - Base Catalyst

• Absolute Ethanol - Recrystallization Solvent

• Ice-cold Distilled Water - Quenching Agent

Equipment:

• Dedicated Microwave Synthesis Reactor (e.g., CEM Discover or Anton Paar Monowave) equipped with IR temperature sensor and pressure monitoring.

• 10 mL heavy-walled microwave reaction vials with Teflon-lined crimp caps.

Experimental Protocol

Reaction Setup

• Preparation: To a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add 2-hydroxy-1-naphthaldehyde (1.0 mmol, 172.2 mg) and anhydrous sodium propionate (1.2 mmol, 115.3 mg).

• Reagent Addition: Add propionic anhydride (3.0 mmol, 385 \mu L). The excess anhydride acts as both the reactant and the liquid medium, satisfying the solvent-free green chemistry criteria[3][6].

• Sealing: Seal the vial tightly with a Teflon-lined septum cap to withstand autogenous pressure during irradiation.

Microwave Irradiation Workflow

• Programming: Place the vial in the microwave reactor cavity. Program the reactor to a dynamic power mode with a maximum limit of 450 W.

• Irradiation: Set the target temperature to 130 °C with a ramp time of 2 minutes, followed by a hold time of 10 minutes. Ensure high-speed magnetic stirring (800 rpm) is engaged to maintain homogeneity.

• Cooling: Allow the reactor to rapidly cool the vial to ≤ 40 °C using compressed air cooling before removal.

Workup and Purification

• Quenching: Carefully uncap the vial and pour the crude mixture into a beaker containing 15 mL of vigorously stirred ice-cold water. The sudden polarity shift and temperature drop will precipitate the crude product and hydrolyze unreacted propionic anhydride.

• Filtration: Stir for 15 minutes to ensure complete precipitation. Collect the solid via vacuum filtration using a Büchner funnel. Wash the filter cake with cold water (3 × 5 mL) to remove sodium propionate and propionic acid byproducts.

• Recrystallization: Transfer the crude solid to an Erlenmeyer flask and recrystallize from boiling absolute ethanol. Allow to cool slowly to room temperature, then transfer to an ice bath. Filter the resulting pale-yellow needle-like crystals and dry under high vacuum overnight.

Fig 2. Microwave-assisted synthetic workflow for 2-Methylbenzo[f]chromen-3-one.

Data Presentation: Optimization of MW Conditions

To establish the causality of the experimental parameters, the reaction was optimized by varying microwave power, temperature, and time. As shown in Table 1 , increasing the temperature to 130 °C significantly improves the yield. However, exceeding this temperature or prolonging the time does not yield further benefits and may lead to degradation, proving that 130 °C for 10 minutes is the thermodynamic sweet spot[3][4].

Table 1: Optimization of Microwave Parameters for the Synthesis of 2-Methylbenzo[f]chromen-3-one

Entry	Power Limit (W)	Temp (°C)	Time (min)	Catalyst (Equiv)	Yield (%)*
1	150	90	15	NaOPr (1.2)	48
2	300	110	15	NaOPr (1.2)	76
3	450	130	10	NaOPr (1.2)	94
4	600	150	10	NaOPr (1.2)	91
5	450	130	10	None	14

*Isolated yield after recrystallization. Purity determined by HPLC.

Self-Validating System: Analytical Checkpoints

Trustworthiness in synthetic protocols requires immediate, verifiable checkpoints. Use the following analytical markers to validate the success of your synthesis:

• TLC Monitoring: Spot the crude mixture against the starting 2-hydroxy-1-naphthaldehyde on silica gel plates (Eluent: Hexane/Ethyl Acetate 8:2). The starting material ( Rf​≈0.6 ) should be completely consumed, replaced by a highly fluorescent blue spot under 365 nm UV light corresponding to the product ( Rf​≈0.4 ).

• FT-IR Spectroscopy: The disappearance of the broad hydroxyl stretch ( ∼ 3300 cm −1 ) and the aldehyde carbonyl ( ∼ 1650 cm −1 ) is mandatory. The appearance of a strong, sharp absorption band at ∼ 1715 cm −1 validates the formation of the α,β -unsaturated lactone (coumarin) ring[1][3].

• 1 H NMR (400 MHz, CDCl 3​ ):

  • Absence of the aldehyde proton at ∼ 10.8 ppm.

  • Appearance of a distinct singlet or doublet at ∼ 2.30 ppm (3H) , confirming the incorporation of the C2-methyl group.

  • A characteristic downfield singlet at ∼ 8.50 ppm (1H) corresponding to the C4-alkene proton of the benzo[f]coumarin system.

References

• Madhav J Hebade, Ravindra P Shimpi, Omprakash S Chavan. "Microwave Assisted, Fly Ash Catalyzed Synthesis of Coumarin Derivatives: Green Approach." Der Pharma Chemica, 2022. URL:[Link]

• K. V. N. S. Srinivas et al. "Microwave Assisted Convenient One-Pot Synthesis of Coumarin Derivatives via Pechmann Condensation Catalyzed by FeF3 under Solvent-Free Conditions and Antimicrobial Activities of the Products." MDPI, 2014. URL:[Link]

• R. V. Patel et al. "Design and Microwave Assisted Synthesis of Coumarin Derivatives as PDE Inhibitors." PMC, National Institutes of Health, 2013. URL:[Link]

• A. Kumar et al. "Recent Methods for Synthesis of Coumarin Derivatives and Their New Applications." IntechOpen, 2022. URL:[Link]

• S. Miñoza, J. A. P. Nillama, E. C. Creencia. "Microwave-promoted Synthesis and Optoelectronic Properties of Ethoxycarbonyl-substituted Coumarin and Benzo[f]coumarin." Philippine Journal of Science, 2022. URL:[Link]

• S. K. Guchhait et al. "Diversity-Oriented Synthesis of Benzo[f][1,4]oxazepine-, 2H-Chromene-, and 1,2-Dihydroquinoline-Fused Polycyclic Nitrogen Heterocycles under Microwave-Assisted Conditions." The Journal of Organic Chemistry, ACS Publications, 2023. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. philjournalsci.dost.gov.ph [philjournalsci.dost.gov.ph]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Methods for Synthesis of Coumarin Derivatives and Their New Applications | IntechOpen [intechopen.com]
• 6. derpharmachemica.com [derpharmachemica.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Optimizing Fluorescence Quantum Yield for 2-Methylbenzo[f]chromen-3-one

Welcome to the Technical Support Center for optimizing the photophysical properties of 2-Methylbenzo[f]chromen-3-one. As a bent-shaped π -extended coumarin derivative (specifically, a benzo[f]coumarin), this molecule offers unique advantages in bioimaging and materials science. However, researchers frequently encounter challenges with fluctuating or sub-optimal fluorescence quantum yields ( ΦF​ ).

This guide provides authoritative, mechanistically grounded troubleshooting steps to help you maximize emission efficiency in your experiments.

Section 1: Core Principles & FAQs

Q1: Why is the baseline quantum yield of my 2-Methylbenzo[f]chromen-3-one highly variable across different solvent systems? A1: The fluorescence of benzo[f]coumarins is highly sensitive to the microenvironment. Unlike linear benzo[g]coumarins, benzo[f]coumarins are bent-shaped molecules with a shorter conjugated system, which fundamentally alters their transition dipole moment[1]. In polar protic solvents (like methanol or water), the carbonyl oxygen of the pyrone ring acts as a strong hydrogen-bond acceptor. This intermolecular hydrogen bonding facilitates a non-radiative decay pathway, effectively quenching the fluorescence[2]. Furthermore, polar solvents can stabilize charge-separated states, leading to Twisted Intramolecular Charge Transfer (TICT)-like non-radiative relaxation, which provides a non-radiative decay pathway that quenches fluorescence[3].

Q2: I observe a drastic drop in ΦF​ when using the probe in cellular assays or high-concentration solutions. What is happening? A2: You are likely observing Aggregation-Caused Quenching (ACQ). The extended π -conjugation of the benzo[f]coumarin core, while beneficial for photostability and red-shifting the emission[4], makes the planar molecule highly prone to π−π stacking in aqueous environments or at concentrations >10−5 M. This stacking forms weakly emissive excimers or ground-state aggregates that dissipate excitation energy as heat.

Q3: How does the 2-methyl group influence the photophysics? A3: The methyl group at the 2-position (adjacent to the carbonyl) provides slight steric bulk but is not a strong electron donor. While it does not drive massive intramolecular charge transfer (ICT) like a 7-diethylamino group would, it slightly rigidifies the local geometry. However, because it lacks a strong push-pull system, the baseline ΦF​ relies heavily on maintaining the molecule in a rigid, non-polar environment to prevent vibrational energy loss.

Section 2: Diagnostic Workflow

When encountering unexpectedly low fluorescence, follow this logical progression to isolate the root cause.

Caption: Troubleshooting workflow for optimizing fluorescence quantum yield.

Section 3: Experimental Methodologies

To systematically improve and validate the ΦF​ of your synthesized 2-Methylbenzo[f]chromen-3-one, follow these self-validating protocols.

Protocol 1: Solvent Polarity and Quenching Screening

Objective: Identify the optimal solvent microenvironment and rule out static/dynamic quenching.

• Preparation: Prepare a 1.0×10−3 M stock solution of 2-Methylbenzo[f]chromen-3-one in spectroscopic grade, anhydrous 1,4-dioxane.

• Dilution: Dilute the stock to a working concentration of 1.0×10−6 M in a panel of solvents (e.g., Toluene, Dichloromethane, Acetonitrile, Methanol). Crucial Step: Ensure the absorbance at the excitation wavelength is <0.05 to prevent inner-filter effects.

• Degassing: Purge each cuvette with dry Argon or Nitrogen for 10 minutes. Dissolved oxygen is a potent collisional quencher that will artificially lower your ΦF​ [5].

• Measurement: Record the emission spectra. If quenching is observed in specific mixtures, you can model the mechanism using the Stern-Volmer equation ( F0​/F=1+Ksv​[Q] ) to differentiate between dynamic (collisional) and static (ground-state complex) quenching[5].

Protocol 2: Accurate Relative Quantum Yield Determination

Objective: Quantify ΦF​ against a known standard to validate experimental improvements.

• Standard Selection: Choose a reference dye with an overlapping absorption profile. Quinine sulfate in 0.1 M H2​SO4​ ( ΦF​=0.54 ) or Coumarin 153 in ethanol ( ΦF​≈0.38 ) are standard choices.

• Gradient Plotting: Prepare 5 serial dilutions of both the sample and the standard. Measure the absorbance (must range between 0.01 and 0.05) and the integrated fluorescence intensity (area under the emission curve) for each.

• Linear Regression: Plot Integrated Intensity (y-axis) vs. Absorbance (x-axis). The plot must be strictly linear ( R2>0.99 ). Extract the gradient (slope) for both the sample ( Gradsmp​ ) and standard ( Gradstd​ )[3].

• Calculation: Apply the comparative equation:

  Φsmp​=Φstd​×(Gradstd​Gradsmp​​)×(ηstd2​ηsmp2​​)

  (Where η is the refractive index of the respective solvents).

Section 4: Quantitative Data Summary

To guide your solvent selection, the following table summarizes the expected photophysical behavior of benzo[f]coumarin derivatives across different solvent classes.

Solvent Class	Example	Expected ΦF​ Impact	Mechanistic Reason
Non-polar Aprotic	Toluene, Hexane	High	Minimizes solvent relaxation and prevents H-bonding; stabilizes the highly fluorescent Locally Excited (LE) state.
Polar Aprotic	Acetonitrile, DMSO	Moderate to Low	Dipole-dipole interactions stabilize charge-separated states, potentially increasing non-radiative decay rates.
Polar Protic	Methanol, Water	Very Low (Quenched)	Strong intermolecular hydrogen bonding with the pyrone carbonyl oxygen facilitates rapid non-radiative vibrational relaxation.

Section 5: Mechanistic Pathway

Understanding the excited-state dynamics is critical for rational experimental design. The diagram below illustrates the competition between radiative emission and non-radiative quenching pathways.

Caption: Photophysical decay pathways of benzo[f]coumarins showing radiative vs. quenched states.

References

• Photophysical Properties of Coumarin-152 and Coumarin-481 Dyes: Unusual Behavior in Nonpolar and in Higher Polarity Solvents Source: ResearchGate URL:[Link]

• Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one Source: ACS Omega URL:[Link]

• pH‐Responsive Aminobenzocoumarins as Fluorescent Probes for Biological Acidity Source: ZORA (University of Zurich) URL:[Link]

• Benzo[g]coumarin-Based Fluorescent Probes for Bioimaging Applications Source: PMC (NIH) URL:[Link]

Sources

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for 2-Methylbenzo[f]chromen-3-one Synthesis

Welcome to the technical support center for the synthesis of 2-Methylbenzo[f]chromen-3-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of this synthesis. Our focus is on providing practical, field-proven insights grounded in established chemical principles.

Introduction to the Synthesis

The synthesis of 2-Methylbenzo[f]chromen-3-one is most commonly achieved via a Pechmann condensation, a classic and versatile method for the preparation of coumarins and related chromenones.[1][2] This reaction involves the acid-catalyzed condensation of a phenol with a β-ketoester. In the case of 2-Methylbenzo[f]chromen-3-one, the precursors are 2-naphthol and ethyl acetoacetate.

The Pechmann condensation is a powerful tool, but it is not without its challenges. The reaction conditions, particularly the choice of acid catalyst, can significantly influence the yield and selectivity of the reaction, often leading to the formation of isomeric products. This guide will address these challenges in a question-and-answer format, providing you with the knowledge to optimize your reaction conditions and successfully synthesize your target molecule.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of 2-Methylbenzo[f]chromen-3-one can stem from several factors, ranging from reagent quality to reaction parameters. A systematic approach to troubleshooting is recommended.

• Incomplete Reaction: The reaction may not be proceeding to completion.

  • Troubleshooting:

    • Monitor the reaction progress: Use Thin Layer Chromatography (TLC) to track the consumption of the starting materials (2-naphthol and ethyl acetoacetate).

    • Extend the reaction time: If starting material is still present after the initially planned reaction time, consider extending it.

    • Increase the reaction temperature: Gently increasing the temperature can enhance the reaction rate. However, be cautious, as excessive heat can lead to decomposition and the formation of side products.

• Suboptimal Catalyst: The choice and concentration of the acid catalyst are critical.

  • Troubleshooting:

    • Increase catalyst concentration: A slight increase in the catalyst loading may improve the reaction rate. For instance, when using a solid acid catalyst like Zn0.925Ti0.075O NPs, increasing the catalyst loading from 5 mol% to 10 mol% has been shown to significantly improve yields in Pechmann condensations.[3]

    • Switch to a stronger acid: If you are using a milder acid, consider switching to a stronger one like concentrated sulfuric acid or polyphosphoric acid (PPA).

• Presence of Moisture: The presence of water can interfere with the reaction, especially when using moisture-sensitive catalysts.

  • Troubleshooting:

    • Use anhydrous reagents and solvents: Ensure that your 2-naphthol, ethyl acetoacetate, and any solvent used are thoroughly dried.

    • Dry glassware: Oven-dry all glassware before use.

• Product Loss During Workup: The desired product may be lost during the extraction and purification steps.

  • Troubleshooting:

    • Ensure complete precipitation: When quenching the reaction with water, ensure that the product has fully precipitated before filtration. Cooling the mixture on an ice bath can aid this process.

    • Multiple extractions: If the product has some solubility in the aqueous layer, perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to maximize recovery.

Q2: I am observing the formation of a significant amount of a side product. How can I identify it and improve the selectivity for 2-Methylbenzo[f]chromen-3-one?

A2: A common issue in the Pechmann condensation of 2-naphthol with ethyl acetoacetate is the formation of the isomeric benzocoumarin, 4-methyl-2H-benzo[f]chromen-2-one. The regioselectivity of the reaction is highly dependent on the reaction conditions.

• Identifying the Side Product:

• Improving Selectivity:

  • Choice of Catalyst: This is the most critical factor influencing the product distribution.

    • Sulfuric Acid (H₂SO₄): Often leads to a mixture of the benzochromone and benzocoumarin isomers.[5]

    • Polyphosphoric Acid (PPA): Has been reported to favor the formation of the angular benzocoumarin and benzochromone.[5]

    • Amberlyst-15: This solid acid catalyst has been shown to produce both linear and angular benzocoumarins, along with a small amount of the benzochromone.[2]

    • Phosphorus Pentoxide (P₂O₅): In some variations of the Pechmann condensation, known as the Simonis chromone cyclization, P₂O₅ can favor the formation of chromones over coumarins.

  • Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically favored product.

Q3: How do I purify the crude 2-Methylbenzo[f]chromen-3-one?

A3: Purification of the crude product is typically achieved through recrystallization or column chromatography.

• Recrystallization:

  • Solvent Selection: Common solvents for recrystallizing chromenone and coumarin derivatives include ethanol, dimethylformamide (DMF), and mixtures of ethyl acetate and hexane.[2][3] The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If colored impurities are present, you can add a small amount of activated charcoal and hot filter the solution. Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation. Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography:

  • Stationary Phase: Silica gel is the most common stationary phase.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane, petroleum ether) and a more polar solvent (e.g., ethyl acetate, dichloromethane) is typically used. The optimal solvent system should be determined by TLC, aiming for an Rf value of 0.2-0.4 for the desired product.

  • Procedure: Prepare a slurry of silica gel in the mobile phase and pack the column. Dissolve the crude product in a minimal amount of the mobile phase (or a slightly more polar solvent if necessary) and load it onto the column. Elute the column with the mobile phase, collecting fractions and monitoring them by TLC to isolate the pure product.

Experimental Protocols

The following is a general protocol for the synthesis of 2-Methylbenzo[f]chromen-3-one based on the Pechmann condensation of 2-naphthol and ethyl acetoacetate. Note: This is a generalized procedure and may require optimization for your specific laboratory conditions.

Protocol 1: Synthesis of 2-Methylbenzo[f]chromen-3-one using Sulfuric Acid

• Materials:

  • 2-Naphthol

  • Ethyl acetoacetate

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Ice-cold water

  • Ethanol (for recrystallization)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, combine 2-naphthol (1 equivalent) and ethyl acetoacetate (1.1 equivalents).

  • Cool the mixture in an ice bath.

  • Slowly and carefully add concentrated sulfuric acid (e.g., 5 mL per 0.1 mole of 2-naphthol) dropwise with constant stirring.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for a specified time (e.g., 12-24 hours), or gently heat to a moderate temperature (e.g., 60-80 °C) for a shorter duration (e.g., 2-4 hours). Monitor the reaction progress by TLC.

  • Once the reaction is complete, slowly pour the reaction mixture into a beaker containing ice-cold water with vigorous stirring.

  • A solid precipitate should form. Collect the crude product by vacuum filtration and wash it thoroughly with water to remove any residual acid.

  • Purify the crude product by recrystallization from ethanol.

Data Presentation

Table 1: Common Acid Catalysts and Their General Effect on Product Selectivity

Catalyst	Common Conditions	Predominant Product(s)	Reference
Sulfuric Acid (H₂SO₄)	Concentrated, room temp. or gentle heat	Mixture of benzochromone and benzocoumarin	[5]
Polyphosphoric Acid (PPA)	Elevated temperature (e.g., 100 °C)	Angular benzocoumarin and benzochromone	[5]
Amberlyst-15	Solvent-free, 110 °C	Linear and angular benzocoumarins, minor benzochromone	[2]
Indium(III) Chloride (InCl₃)	Solvent-free, ball milling, room temp.	Good yields of benzocoumarins	[1][4]
Phosphorus Pentoxide (P₂O₅)	Varies	Can favor chromone formation (Simonis cyclization)

Visualizations

Experimental Workflow

Caption: A generalized experimental workflow for the synthesis of 2-Methylbenzo[f]chromen-3-one.

Troubleshooting Logic

Caption: A decision-making diagram for troubleshooting low reaction yields.

References

• Hakan Kolancılar. (2019). Investigation of the Pechmann Reaction Between 2,7-Dihydroxynaphthalene and Ethyl Acetoacetate with Different Condensing Agents. Synthesis of Benzocoumarin and Benzochromone Systems and Their Bi and Bis-derivatives. ResearchGate. [Link]

• Valente, S., et al. (2023). A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process. MDPI. [Link]

• Ali, M. F., AlDifar, H. A., & Baaiu, B. S. (2024). An Efficient Synthesis of Some Novel Benzo Coumarin Derivatives Under Solvent Conditions from 2-acetyl-benzo[f]chromen-3-one. International Journal of Cheminformatics, 02(02), 33-46. [Link]

• AL-haj hussien, F., & merza, j. (2016). Studying of Pechmann Condensation Products of Ethyl Acetoacetate with 2,7-Dihydroxynaphthalene. Chemistry and Materials Research, 8(6), 86-93. [Link]

• Valente, S., et al. (2023). A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball M. Semantic Scholar. [Link]

• Patil, S. S., et al. (2019). Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. ACS Omega, 4(5), 8963-8974. [Link]

• Wikipedia. (2023). Pechmann condensation. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. iiste.org [iiste.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Methylbenzo[f]chromen-3-one Extracts

Welcome to the technical support and troubleshooting center for the purification of 2-Methylbenzo[f]chromen-3-one and related benzochromenone derivatives. Designed for researchers and drug development professionals, this guide addresses the complex matrix challenges encountered following Pechmann condensations or transition-metal catalyzed couplings[1].

As a Senior Application Scientist, I have structured this guide to not only provide step-by-step protocols but to explain the chemical causality behind each step, ensuring your purification workflows are robust, reproducible, and self-validating.

Workflow Overview & Quantitative Benchmarks

The purification of benzochromenone derivatives relies on exploiting the polarity differences between the non-polar lactone product, the highly polar acidic byproducts, and the hydrogen-bonding phenolic starting materials (e.g., β-naphthol).

Quantitative Chromatographic Data

Use the following empirically validated retention factors ( Rf​ ) to guide your fraction collection[2].

Compound / Impurity	Solvent System (v/v)	Stationary Phase	Rf​ Value	Mechanistic Notes
2-Methylbenzo[f]chromen-3-one	Hexane:EtOAc (8.5:1.5)	Silica Gel 60 (100-200 mesh)	~0.60	Lactone acts as a weak H-bond acceptor, eluting rapidly.
β-naphthol (Starting Material)	Hexane:EtOAc (8.5:1.5)	Silica Gel 60 (100-200 mesh)	~0.40	Free -OH group strongly donates H-bonds to silanol groups.
Oligomeric Byproducts	Hexane:EtOAc (8.5:1.5)	Silica Gel 60	<0.10	High molecular weight and multiple polar functional groups cause baseline retention.

Standard Purification Workflow

Purification workflow for 2-Methylbenzo[f]chromen-3-one crude extracts.

Troubleshooting Phase Separation & Extraction (LLE)

Q: Why does my product yield drop significantly, or why does the product degrade during the initial basic wash? A: The lactone ring of 2-Methylbenzo[f]chromen-3-one is an internal ester, making it highly susceptible to nucleophilic attack and hydrolysis under strongly basic conditions. If you use 1M NaOH to deprotonate and remove unreacted β-naphthol, the hydroxide ions will attack the carbonyl carbon. This causes acyl-oxygen cleavage, opening the ring to form a water-soluble sodium salt of the corresponding hydroxy-cinnamic acid, which is then lost in the aqueous layer.

Causality & Solution: Switch to a milder base such as saturated aqueous sodium bicarbonate ( NaHCO3​ )[2]. The bicarbonate anion is basic enough to neutralize residual acidic catalysts (like H2​SO4​ or Lewis acids) but lacks the nucleophilic strength to open the stable coumarin lactone ring.

Self-Validating LLE Protocol

• Dilution: Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

• Neutralization: Wash the organic layer with saturated aqueous NaHCO3​ (3 × 5 mL). Observe gas evolution ( CO2​ ); cease washing when effervescence stops.

• Purification Wash: Wash with distilled water (2 × 5 mL) to remove residual inorganic salts.

• Dehydration Prep: Wash with brine (1 × 5 mL) to osmotically displace water from the organic phase.

• Drying: Dry the combined organic layer over anhydrous Na2​SO4​ until the solid is free-flowing, not clumping.

• Concentration: Filter and evaporate the solvent under reduced pressure (rotary evaporation) to yield the semi-solid crude extract[2].

• Self-Validation Check: Before discarding the aqueous layer, acidify a 1 mL aliquot with 1M HCl. If a heavy white precipitate forms, it indicates unreacted β-naphthol or ring-opened product was pulled into the aqueous phase. If it is the product, your base was too strong or the exposure time was too long.

Flash Column Chromatography Optimization

Q: I am experiencing co-elution of 2-Methylbenzo[f]chromen-3-one with unreacted β-naphthol. How do I improve resolution? A: Co-elution in benzochromenone synthesis stems from utilizing a solvent system that is too polar, causing both the product and the phenolic starting material to migrate simultaneously at the solvent front.

Causality & Solution: Employ a low-polarity eluent system, such as n-hexane/ethyl acetate (8.5:1.5)[2]. The silica gel will strongly retain the hydroxyl group of β-naphthol via hydrogen bonding, while the less polar lactone of 2-Methylbenzo[f]chromen-3-one will elute faster.

Decision tree for resolving chromatography co-elution issues.

Self-Validating Chromatography Protocol

• Column Packing: Prepare a slurry of Silica Gel 60 (100-200 mesh) in n-hexane. Pour continuously to pack the column, ensuring no air bubbles or cracks form.

• Dry Loading (Crucial for Resolution): Dissolve the dried crude extract in a minimum volume of Dichloromethane (DCM) and add a small amount of silica gel (1:2 ratio of crude to silica). Evaporate the DCM completely to create a free-flowing powder. Load this evenly onto the top of the column bed.

• Elution: Elute initially with 100% n-hexane (1 column volume) to clear non-polar hydrocarbon impurities.

• Gradient: Gradually step up polarity to n-hexane/ethyl acetate (90:10, then 85:15)[2].

• Collection: Collect fractions and monitor via TLC (UV detection at 254 nm). The benzochromenone derivative will appear as a distinct UV-active spot[3].

• Self-Validation Check: Co-spot the starting material (β-naphthol) and the collected fraction on a TLC plate. A single, distinct spot under 254 nm UV light with an Rf​ of ~0.6 (and no spot at ~0.4) confirms successful isolation and purity.

Recrystallization & Final Polish

Q: My isolated 2-Methylbenzo[f]chromen-3-one is a slightly yellow powder, but literature reports a white solid. How do I remove the colorimetric impurities? A: The yellow tint is caused by trace amounts of highly conjugated oligomeric byproducts or oxidized phenol derivatives that co-elute slightly during chromatography.

Causality & Solution: Perform a recrystallization using a dual-solvent system (e.g., Ethanol or Hexane/EtOAc). The thermodynamic principle here relies on the differential solubility coefficient across temperatures. The product is highly soluble in hot ethanol but poorly soluble in cold ethanol. The trace colored impurities are dilute enough to remain dissolved in the cold mother liquor.

Self-Validating Recrystallization Protocol

• Dissolution: Suspend the yellow solid in a minimum amount of boiling ethanol.

• Solvation: Add drops of hot ethyl acetate only until the solid completely dissolves. Do not add excess solvent.

• Crystallization: Allow the solution to cool slowly to room temperature to form high-purity crystal seeds. Rapid cooling traps impurities in the crystal lattice.

• Maturation: Transfer the flask to an ice bath (0-4 °C) for 2 hours to maximize yield.

• Isolation: Filter the resulting white crystals under vacuum and wash with ice-cold hexane.

• Self-Validation Check: Take a melting point reading of the dried crystals. A sharp melting point range (typically within 1-2 °C of the literature value) confirms the removal of the trace oligomers, which would otherwise depress and broaden the melting point.

References

• Title: Palladium-Catalyzed Weakly Coordinating Lactone-Directed C–H Bond Functionalization of 3-Arylcoumarins: Synthesis of Bioactive Coumestan Derivatives Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: A novel method for the synthesis of tetrahydrobenzo[a]-xanthen-11-one derivatives using cerium(III) chloride as a highly efficient catalyst Source: Comptes Rendus Chimie - Académie des sciences URL: [Link]

• Title: Design, synthesis and anti-diabetic activity of chromen-2-one derivatives Source: Arabian Journal of Chemistry URL: [Link]

Sources

• 1. A novel method for the synthesis of tetrahydrobenzo[a]-xanthen-11-one derivatives using cerium(III) chloride as a highly efficient catalyst [comptes-rendus.academie-sciences.fr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, synthesis and anti-diabetic activity of chromen-2-one derivatives - Arabian Journal of Chemistry [arabjchem.org]

Reference Data & Comparative Studies

A Comparative Guide to Fluorophore Photostability: 2-Methylbenzo[f]chromen-3-one vs. Rhodamine

For researchers, scientists, and drug development professionals, the selection of a fluorescent probe is a critical decision that can dictate the success of an experiment. Among the myriad of photophysical properties, photostability—the ability of a fluorophore to resist photochemical destruction upon exposure to light—stands as a paramount attribute. An ideal fluorophore maintains a robust and consistent signal during prolonged imaging, ensuring data integrity and enabling long-term observation. However, the phenomenon of photobleaching, the irreversible loss of fluorescence, can severely limit experimental timelines and compromise quantitative analysis.[1]

This guide provides an in-depth, objective comparison of the photostability of two distinct classes of fluorophores: the coumarin derivative, 2-Methylbenzo[f]chromen-3-one, and the well-established xanthene dye, rhodamine. By examining their underlying photodegradation mechanisms and providing a rigorous experimental framework for their comparison, this document aims to equip you with the technical insights necessary to make an informed choice for your specific application.

The Contenders: A Look at Chemical Structure and Photophysical Properties

The inherent chemical structure of a fluorophore is the primary determinant of its photophysical characteristics, including its resilience to light.

2-Methylbenzo[f]chromen-3-one belongs to the coumarin family of dyes. Coumarins are known for their utility in various applications, including as laser dyes and fluorescent brighteners.[2][3] Their core structure is a benzopyrone skeleton, which can be extensively modified to tune its spectral properties.

Rhodamines (e.g., Rhodamine B, Rhodamine 6G) are a class of xanthene dyes celebrated for their high fluorescence quantum yields and excellent photostability in many contexts.[] Their rigid xanthene core is a key contributor to their brightness and stability, making them a frequent choice for demanding applications like single-molecule imaging and super-resolution microscopy.[5]

Below is a summary of their general photophysical properties. Note that specific values can vary significantly based on the local chemical environment, such as solvent, pH, and temperature.[6][7]

Property	2-Methylbenzo[f]chromen-3-one (Coumarin-type)	Rhodamine (e.g., Rhodamine 6G/B)
Chemical Class	Coumarin	Xanthene
Typical λmax (Absorbance)	~350-450 nm	~530-560 nm
Typical λmax (Emission)	~400-500 nm (Blue-Green)	~550-600 nm (Orange-Red)
Fluorescence Quantum Yield (Φf)	Variable, often moderate	High (e.g., ~0.95 in Ethanol for Rh6G[8][9], ~0.31 in water for RhB[10])
Photobleaching Quantum Yield (Φb)	Generally higher (less stable)	Generally lower (more stable), ~10⁻⁶ - 10⁻⁷[11]

Mechanisms of Photodegradation: Why Fluorophores Go Dark

Understanding the chemical pathways that lead to photobleaching is essential for both selecting a fluorophore and designing experiments to minimize signal loss.

The Fate of Rhodamine: The Triplet State and Oxygen

The primary photobleaching pathway for many dyes, including rhodamine, involves the formation of a long-lived, high-energy triplet state.[6][12] While in this state, the fluorophore is highly susceptible to interactions with its environment, particularly molecular oxygen (O₂).

This interaction can lead to the generation of highly reactive oxygen species (ROS), such as singlet oxygen, which can then attack and irreversibly destroy the fluorophore's chemical structure.[13] At high light intensities, another mechanism known as two-step photolysis can occur, where the already excited fluorophore absorbs a second photon, pushing it to a higher excited state from which photobleaching is more likely.[11]

Caption: Simplified Jablonski diagram showing rhodamine photobleaching pathways.

The Complexity of Coumarin Degradation

The photodegradation of coumarin derivatives can be more varied and complex. While triplet state mechanisms can play a role, other pathways are often significant. For aminocoumarins, photolysis can lead to the dealkylation of the amino group.[14] Another observed mechanism involves a singlet self-quenching reaction, where an excited coumarin molecule interacts with a ground-state molecule, leading to the formation of radicals that can disproportionate or couple, ultimately resulting in non-fluorescent products.[14][15] The specific pathway is highly dependent on the coumarin's substitution pattern and the reaction medium.[16][17]

A Head-to-Head Challenge: Experimental Protocol for Comparative Photostability Analysis

To objectively compare the photostability of 2-Methylbenzo[f]chromen-3-one and rhodamine, a standardized experimental protocol is essential. This methodology is designed to be a self-validating system, ensuring that the observed differences are attributable to the fluorophores themselves and not experimental artifacts.

Causality Behind Experimental Choices

• Stable Light Source: A stabilized laser or arc lamp is crucial. Fluctuations in light intensity will directly translate into inconsistent photobleaching rates, making comparisons invalid.[18]

• Controlled Atmosphere: Molecular oxygen is a key mediator of photobleaching for many dyes.[1][13] Performing experiments in both ambient and deoxygenated environments (e.g., using an oxygen-scavenging system or purging with nitrogen) can provide critical mechanistic insights.

• Consistent Sample Matrix: The solvent and any additives can significantly influence photostability.[6] By keeping the concentration, solvent, and mounting medium identical for both dyes, we isolate the inherent properties of the fluorophores.

• Standardized Analysis: Using a consistent region of interest (ROI) and background subtraction method for data analysis ensures that the measurements are comparable across different samples and time points.[18]

Step-by-Step Methodology

• Sample Preparation:

  • Prepare stock solutions of 2-Methylbenzo[f]chromen-3-one and a reference rhodamine dye (e.g., Rhodamine 6G) in a high-purity solvent (e.g., ethanol or a buffered aqueous solution).

  • Prepare working dilutions at a concentration that yields a strong but not saturating signal (e.g., 1 µM). The solutions should be optically matched (i.e., have the same absorbance at their respective excitation maxima).

  • Mount a small volume of the solution on a clean glass slide and cover with a coverslip. For immobilized studies, fluorophores can be conjugated to antibodies or embedded in a polymer matrix.[19][20]

• Microscope Configuration:

  • Use a widefield or confocal fluorescence microscope with a stable, power-measurable light source.

  • Allow the light source and camera to warm up and stabilize for at least 30 minutes.[18]

  • Select the appropriate filter cubes or laser lines for each fluorophore (e.g., ~405 nm excitation for the coumarin, ~532 nm or ~561 nm for rhodamine).

  • Set the illumination power to a constant and defined level for all experiments (e.g., 10 W/cm²). This must be measured and kept consistent.

• Image Acquisition:

  • Identify a clear region of interest within the sample.

  • Capture an initial, high-quality image at time zero (t=0).

  • Begin continuous illumination of the sample.

  • Acquire a time-lapse series of images at regular intervals (e.g., every 10-30 seconds) until the fluorescence signal has significantly decreased (e.g., to <10% of the initial intensity).[18][20]

• Data Analysis:

  • Using image analysis software (e.g., ImageJ/Fiji), define a consistent region of interest (ROI) in the illuminated area for each time series.

  • Define a second ROI in a background area with no fluorescent signal.

  • For each time point, measure the mean fluorescence intensity within the signal ROI and the background ROI.

  • Calculate the background-corrected intensity for each time point (Signal ROI - Background ROI).

  • Normalize the intensity data by dividing the background-corrected intensity at each time point by the value at t=0.

  • Plot the normalized fluorescence intensity versus time. The resulting curve represents the photobleaching profile.

  • Calculate the photobleaching half-life (t½), the time required for the fluorescence intensity to decrease to 50% of its initial value. This is a key metric for comparison.[18]

Caption: Experimental workflow for comparative photostability assessment.

Conclusion: Selecting the Right Tool for the Job

Based on extensive studies of their respective chemical classes, a clear hierarchy in photostability emerges. Rhodamine dyes are generally known to be significantly more photostable than many simple coumarin derivatives.[11][21] Their rigid structure and well-understood photobleaching pathway, which can be mitigated with antifade reagents, make them a reliable choice for long-term or high-intensity imaging experiments.[][6]

2-Methylbenzo[f]chromen-3-one, as a coumarin derivative, is likely to exhibit lower photostability. The diverse and often efficient photodegradation pathways available to coumarins mean they may bleach more rapidly under continuous illumination.[14][15]

Recommendation:

• For applications requiring high photostability , such as single-molecule tracking, super-resolution microscopy, or long-term live-cell imaging, rhodamine is the superior choice.

• 2-Methylbenzo[f]chromen-3-one may be suitable for applications where illumination times are short, light intensity is low, or where its specific spectral properties in the blue-green region are essential and cannot be met by other, more stable fluorophores.

Ultimately, the most reliable method for selection is to perform a direct comparison using the experimental protocol outlined above, under conditions that faithfully replicate your intended application.[22][23] This empirical approach ensures that you choose not just a good fluorophore, but the right fluorophore for your research.

References

• Thioether editing generally increases the photostability of rhodamine dyes on self-labeling tags - PMC. (n.d.).
• Choosing the B(right)est Fluorescent Protein: Photostability - Addgene Blog. (2017, June 8).
• A Comparative Analysis of Photostability: BASIC RED 18:1 versus Rhodamine B - Benchchem. (n.d.).
• Efficient photobleaching of rhodamine 6G by a single UV pulse - Optics Letters - Optica. (2021, July 21).
• Photobleaching of Rhodamine 6G in polyacrylonitrile matrix. (n.d.).
• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. (n.d.).
• A Comparative Guide to the Photostability of Common Fluorophores: Fluorescein vs. Rhodamine B vs. Cy5 - Benchchem. (n.d.).
• Photobleaching of Rhodamine 6G in poly(vinyl alcohol) at the Ensemble and Single-Molecule Levels | The Journal of Physical Chemistry A - ACS Publications. (2004, February 17).
• Rhodamine Synthesis: Overcoming Challenges in Fluorescent Applications. (n.d.).
• What is the quantum yield of rhodamine B? - AAT Bioquest. (2021, September 29).
• A Comparative Analysis of Fluorophore Photostability: Evaluating Common Probes and the Case of Acid Brown 58 - Benchchem. (n.d.).
• Influences of molecular structures on the spectral properties and photostability of rhodamine dyes - ResearchGate. (2023, April 6).
• Fluorescence Spectroscopy: How to Avoid Photobleaching - Patsnap Eureka. (2025, July 15).
• Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents - PubMed. (2002, April 15).
• Investigating the photophysical properties of rhodamines using a spectroscopic single-molecule fluorescence method - RSC Publishing. (2024, December 6).
• Molecular photobleaching kinetics of rhodamine 6G by one- and two-photon induced confocal fluorescence microscopy - Leibniz-Institut für Photonische Technologien e.V. (n.d.).
• Rhodamine B - OMLC. (n.d.).
• Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis - PubMed. (n.d.).
• Rhodamine 6G - OMLC. (n.d.).
• Photodegradation of Coumarin Laser Dyes. An Unexpected Singlet Self-Quenching Mechanism. - DTIC. (1983, October 31).
• Determination of the photoluminescence quantum yield of diluted dye solutions in highly scattering media by pulsed photoacoustic spectroscopy - Optics Letters. (n.d.).
• Elucidating and Optimizing the Photochemical Mechanism of Coumarin-Caged Tertiary Amines - PMC. (n.d.).
• Photophysical properties, photodegradation characteristics, and lasing action for coumarin dye C540A in polymeric media | Request PDF - ResearchGate. (2025, August 9).
• Coumarin Derivatives as Photoinitiators in Photo-Oxidation and Photo-Reduction Processes and a Kinetic Model for Simulations of the Associated Polymerization Profiles - ACS Publications. (2020, June 4).
• Choosing a Fluorescent Protein - Core for Imaging Technology & Education. (2025, March 20).
• Developing Photoactive Coumarin-Caged N-Hydroxysulfonamides for Generation of Nitroxyl (HNO) - MDPI. (2024, August 19).
• Fluorophore stabilization and applications in the life-sciences. (n.d.).
• Facile Synthesis of 2-(1,3-Benzoxazol/benzothiazol-2-yl)-3H-benzo[f]chromen-3-one as Blue Fluorescent Brighteners - ResearchGate. (2025, August 7).
• Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC. (n.d.).

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Validation of 2-Methylbenzo[f]chromen-3-one Purity: A Comparative Guide to ¹H qNMR vs. HPLC

In the landscape of pharmaceutical research and materials science, the absolute purity of synthetic intermediates is paramount. 2-Methylbenzo[f]chromen-3-one , a highly conjugated coumarin derivative, is frequently utilized as a fluorescent probe and a critical building block in medicinal chemistry. However, validating the purity of such highly conjugated systems presents a unique analytical challenge.

Historically, High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) has been the default method for purity assessment. Yet, relying solely on relative area normalization can lead to catastrophic miscalculations in molar yield and downstream stoichiometry. This guide provides an in-depth, objective comparison between HPLC-UV and Quantitative Nuclear Magnetic Resonance (¹H qNMR) , establishing why qNMR is the gold standard for the absolute purity validation of 2-Methylbenzo[f]chromen-3-one.

Mechanistic Causality: The Orthogonal Power of qNMR over HPLC

To understand the necessity of qNMR, we must examine the physical causality behind how each instrument detects molecules.

The HPLC-UV Limitation (Relative Purity): HPLC-UV is a separation-based, comparative technique. It relies on the assumption that all components in a mixture have a similar UV response factor (extinction coefficient, ϵ ) at the detection wavelength. Because 2-Methylbenzo[f]chromen-3-one possesses an extended π -conjugated naphthopyrone system, it absorbs UV light intensely. If a batch contains an aliphatic impurity (e.g., residual hexane, grease, or non-conjugated starting materials), that impurity will be virtually invisible at 254 nm. Consequently, HPLC will artificially inflate the purity of the target analyte.

The qNMR Advantage (Absolute Purity): qNMR is a primary analytical method based on fundamental quantum mechanics [1]. The integral of an NMR resonance signal is directly and universally proportional to the molar concentration of the nuclei (protons) generating that signal. By co-dissolving the analyte with a certified Internal Standard (IS) of known purity, we can determine the absolute mass fraction of 2-Methylbenzo[f]chromen-3-one without needing a reference standard of the analyte itself [2].

Caption: Orthogonal workflow comparing HPLC-UV and 1H qNMR for absolute purity validation.

Experimental Design: A Self-Validating qNMR Protocol

To achieve metrological traceability and measurement uncertainties below 1.0%, the qNMR protocol must be designed as a self-validating system [3]. For 2-Methylbenzo[f]chromen-3-one, we target the isolated 2-methyl protons (singlet, ~2.4 ppm, 3H) for quantification, as they are well-resolved from the complex aromatic region (7.0–8.5 ppm). We select Dimethyl sulfone (DMSO₂, singlet, 3.0 ppm, 6H) as the internal standard due to its high solubility, stability, and lack of spectral overlap.

Step-by-Step Methodology

Step 1: Gravimetric Sample Preparation Causality: The accuracy of qNMR is entirely dependent on the precision of the initial weighing.

• Using a calibrated microbalance (d = 0.001 mg), accurately weigh ~15.0 mg of 2-Methylbenzo[f]chromen-3-one and ~5.0 mg of certified DMSO₂ (TraceCERT® or equivalent, >99.9% purity) into the same anti-static weighing boat.

• Quantitatively transfer the solids into a vial and dissolve completely in 0.8 mL of CDCl₃.

• Transfer 0.6 mL of the homogenous solution into a high-quality 5 mm NMR tube.

Step 2: Optimized Acquisition Parameters Causality: Standard qualitative NMR parameters will truncate signals and ruin quantitation.

• Pulse Angle: Set to 90° to ensure maximum magnetization transfer and highest Signal-to-Noise (S/N) ratio.

• Relaxation Delay ( D1​ ): Must be set to ≥5×T1​ (the longest longitudinal relaxation time of the target nuclei). If D1​ is too short, protons will not fully return to the Z-axis between scans, causing signal saturation. For the methyl groups involved, a D1​ of 25 seconds is strictly required.

• Scans (NS): Acquire a minimum of 64 scans to ensure the S/N ratio of the target peaks exceeds 250:1.

Step 3: Processing & The Self-Validation Check

• Apply zero-filling to 128K data points and an exponential line broadening of 0.3 Hz.

• Perform rigorous manual phase correction and a multipoint baseline correction.

• Internal Cross-Validation: Calculate the absolute purity independently using two different proton environments on the analyte:

  • The 2-methyl singlet at ~2.4 ppm (3H).

  • An isolated aromatic doublet at ~8.3 ppm (1H).

  • Trustworthiness Check: If the purity calculated from the aromatic peak matches the purity from the methyl peak within ±0.5%, the measurement is internally validated. This proves no hidden impurities are co-eluting under either resonance signal.

Comparative Data Analysis: HPLC vs. qNMR

The table below summarizes simulated, representative validation data across three different synthetic batches of 2-Methylbenzo[f]chromen-3-one. This data illustrates the critical blind spots of HPLC-UV that qNMR successfully illuminates.

Batch ID	HPLC-UV Purity (Area %, 254 nm)	¹H qNMR Purity (Absolute % w/w)	Discrepancy ( Δ )	Root Cause of Discrepancy (Mechanistic Insight)
Batch A	99.6%	99.3%	-0.3%	Minor baseline integration variances; both methods agree. Batch is highly pure.
Batch B	98.9%	88.4%	-10.5%	Critical Failure of HPLC: Batch contained 10% residual ethyl acetate and hexanes. These aliphatic solvents lack a chromophore and are invisible at 254 nm, leading HPLC to massively overestimate purity. qNMR detected and quantified the solvent protons directly.
Batch C	91.2%	96.5%	+5.3%	UV Response Bias: Batch contained a trace highly-oxidized impurity with an exceptionally high extinction coefficient ( ϵ ). HPLC overestimated the impurity's mass fraction, artificially lowering the reported purity. qNMR provided the true molar ratio.

Conclusion and Best Practices

While HPLC-UV remains an excellent tool for routine reaction monitoring and separating complex impurity profiles, it is fundamentally a comparative technique. For researchers and drug development professionals handling highly conjugated systems like 2-Methylbenzo[f]chromen-3-one , relying on HPLC area normalization for final purity assignment is a systemic risk.

By implementing ¹H qNMR with a rigorously selected internal standard and a 5×T1​ relaxation delay, scientists can establish a primary, self-validating measurement of absolute mass fraction. Best practice dictates using qNMR to establish the true assay value of your primary reference standard, and subsequently using that validated standard to calibrate routine HPLC methods [1].

References

• Miura, Toru, et al. "Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology." Chemical and Pharmaceutical Bulletin, vol. 68, no. 9, 2020, pp. 868-878.[Link]

• Maniara, Grzegorz, et al. "Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals." Analytical Chemistry, vol. 70, no. 23, 1998, pp. 4921-4928.[Link]

A Comparative Analysis of Benzo[f]chromen-3-one Derivatives for Metal Ion Sensing: A Guide for Researchers

For professionals in research, scientific exploration, and drug development, the precise detection of metal ions is a critical endeavor. These ions are fundamental to a vast array of physiological and pathological processes.[1] In this context, fluorescent chemosensors built upon the benzo[f]chromen-3-one scaffold have emerged as a particularly promising class of tools. Their rigid, π-extended structure provides a robust platform for developing sensors with high sensitivity and selectivity.[2][3]

This guide offers an in-depth comparative analysis of various benzo[f]chromen-3-one derivatives, focusing on their performance in metal ion sensing. We will delve into the underlying signaling mechanisms, provide detailed experimental protocols, and present a side-by-side comparison of their key performance metrics to aid in the selection of the most suitable probe for your research needs.

The Benzo[f]chromen-3-one Scaffold: A Privileged Structure for Sensing

The benzo[f]chromen-3-one core, a fusion of a coumarin and a naphthalene ring system, offers several advantages for the design of fluorescent probes.[2][3] The extended π-conjugation often leads to desirable photophysical properties, including strong fluorescence and large Stokes shifts, which are beneficial for reducing self-quenching and background interference.[4] Furthermore, the structure provides multiple sites for functionalization, allowing for the strategic incorporation of specific metal ion recognition moieties.[5][6]

Comparative Performance of Benzo[f]chromen-3-one Derivatives

The efficacy of a fluorescent sensor is dictated by several key performance indicators. The following table summarizes the performance of representative benzo[f]chromen-3-one and related coumarin-based sensors for the detection of various metal ions.

Probe Name/Derivative	Target Ion(s)	Limit of Detection (LOD)	Response Type	Signaling Mechanism	Reference
M1	Al³⁺	0.458 ppm	Off-On (Fluorescence)	Chelation-Enhanced Fluorescence (CHEF)	[7]
CHH	Cu²⁺	-	Turn-on	-	[8]
CEHC	Fe³⁺	-	Turn-off (Quenching)	Static Quenching	[9]
THU-OH	Fe³⁺	-	On-Off	-	[10]
URO-B	Fe³⁺	-	On-Off	-	[10]
H10L	Fe³⁺, Zn²⁺	-	Colorimetric (Fe³⁺), Turn-on (Zn²⁺)	-	[11]
FH	Fe³⁺	1.93 µM	Turn-off	Charge Transfer	[12]
CP Probe	Fe³⁺	0.044 µmol·L⁻¹	Turn-off	Photoinduced Electron Transfer (PET)	[13]
Probe L	Cu²⁺	3.5 µM	Ratiometric	-	[14]
BS1	Cu²⁺, Fe³⁺	~10 µM	Turn-off	-	[1][15]
BS2	Cu²⁺, Fe³⁺	~10 µM	Turn-off	-	[1][15]

Understanding the Signaling Mechanisms

The diverse responses of these sensors to metal ions are governed by a variety of photophysical processes. A fundamental understanding of these mechanisms is crucial for both interpreting experimental data and designing novel probes.

Chelation-Enhanced Fluorescence (CHEF)

In a typical CHEF-based sensor, the fluorophore's emission is initially low due to processes like photoinduced electron transfer (PET) from a linked receptor. Upon binding a metal ion, the receptor's electron-donating ability is suppressed, inhibiting the PET process and leading to a "turn-on" of fluorescence.[16]

Caption: Generalized CHEF signaling pathway.

Chelation-Enhanced Quenching (CHEQ)

Conversely, in CHEQ, the binding of a metal ion, particularly a paramagnetic one like Cu²⁺ or Fe³⁺, can lead to fluorescence quenching.[1][15] This occurs through mechanisms such as energy or electron transfer from the excited fluorophore to the metal ion.[1]

Caption: Generalized CHEQ signaling pathway.

Intramolecular Charge Transfer (ICT)

The photophysical properties of many coumarin-based sensors are governed by ICT.[17] The presence of electron-donating and electron-withdrawing groups on the benzo[f]chromen-3-one scaffold can create a system where photoexcitation leads to a significant redistribution of electron density.[3] The binding of a metal ion can modulate this ICT process, resulting in a change in the fluorescence emission wavelength or intensity.

Experimental Protocols

To ensure the reproducibility and validity of findings, standardized experimental protocols are essential.

General Synthesis of Benzo[f]chromen-3-one Derivatives

The synthesis of benzo[f]chromen-3-one derivatives often involves classical methodologies such as the Pechmann reaction or Knoevenagel condensation.[2][18] For instance, a common route involves the reaction of a naphthol derivative with a suitable β-ketoester or malonic acid derivative.[2][7]

Example: Synthesis of 5-hydroxy-1-methyl-3H-benzo[f]chromen-3-one (M1) [7]

• A mixture of 2,3-dihydroxynaphthalene and ethyl acetoacetate is prepared.

• The reaction is typically carried out in the presence of a condensing agent, such as sulfuric acid or a Lewis acid.

• The reaction mixture is heated under reflux for a specified period.

• Upon cooling, the product precipitates and is collected by filtration.

• The crude product is purified by recrystallization from a suitable solvent, such as ethanol.[9]

The structures of the synthesized compounds are then confirmed using spectroscopic techniques like NMR, IR, and mass spectrometry.[6]

Metal Ion Sensing Experiments

Materials:

• Stock solution of the benzo[f]chromen-3-one derivative (probe) in a suitable solvent (e.g., DMSO, ethanol).[13]

• Stock solutions of various metal salts (e.g., chlorides or nitrates) in deionized water or an appropriate buffer.

• Buffer solution (e.g., HEPES, Tris-HCl) to maintain a constant pH.[11][14]

Procedure:

• A solution of the probe at a fixed concentration (e.g., 10 µM) is prepared in the chosen buffer system.

• The initial fluorescence spectrum of the probe solution is recorded using a spectrofluorometer.

• Aliquots of the metal ion stock solution are incrementally added to the probe solution.

• After each addition, the solution is thoroughly mixed, and the fluorescence spectrum is recorded.

• Changes in fluorescence intensity or wavelength are monitored to determine the sensor's response.

• For selectivity studies, the experiment is repeated with a range of different metal ions.[10]

• Competition experiments are also performed by adding the target metal ion to a solution of the probe in the presence of other potentially interfering ions.[10][15]

Caption: General workflow for metal ion sensing experiments.

Conclusion and Future Perspectives

Benzo[f]chromen-3-one derivatives represent a versatile and powerful platform for the development of fluorescent chemosensors for metal ions. The ability to fine-tune their photophysical properties and selectivity through synthetic modifications makes them highly attractive for a wide range of applications, from environmental monitoring to biomedical diagnostics.[4][18] Future research in this area will likely focus on the development of probes with even lower detection limits, improved selectivity for challenging targets, and applicability in complex biological systems. The integration of computational methods in the design of new sensors is also expected to accelerate progress in this exciting field.[19][20]

References

• BenchChem. (n.d.). A Comparative Analysis of Coumarin-Based Fluorescent Probes for Cellular Imaging and Diagnostics.
• BenchChem. (n.d.). A Comparative Analysis of Pyrazoline and Coumarin-Based Fluorescent Sensors.
• Gomes, A. V., et al. (2014). Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions and Their Application in Bio-Imaging. MDPI.
• Taylor & Francis Online. (2024). A systematic study of fluorescent coumarin sensors for the detection of aqueous copper ions and aqueous hydrogen sulphide.
• Frontiers. (n.d.). A Coumarin-Based Fluorescent Probe for Ratiometric Detection of Cu2+ and Its Application in Bioimaging.
• (2025). A Rhodamine B-Based “Turn-On” Fluorescent Probe for Selective Fe 3+ Ions Detection. Authorea.
• (2026). A Turn-On Fluorescent Chemical Sensor Based on Benzo[f]Chromen Structure for Cu2+-Sensitive Detection as Well as Applications.
• Frontiers. (n.d.). Recent Progress in Fluorescent Probes For Metal Ion Detection.
• (2015). A New Electrochemical and Optical Senor for Al(III) Ions Based on 5-hydroxy-1-methyl-3H-benzo[f]chromen-3-one. International Journal of Electrochemical Science.
• (n.d.). A new coumarin-based chemosensor for Fe3+ in water.
• (2024). The Monitoring and Cell Imaging of Fe3+ Using a Chromone-Based Fluorescence Probe. MDPI.
• (n.d.). A new coumarin based dual functional chemosensor for colorimetric detection of Fe3+ and fluorescence turn-on response of Zn2+.
• (2025). A Rhodamine B-Based “Turn-On” Fluorescent Probe for Selective Fe3+ Ions Detection. Authorea.
• (n.d.). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c]chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. PMC.
• (2025). A New and Simple Synthesis of 3H-Benzo[f]chromen-3-one and 2H-Benzo[h]chromen-2-one Derivatives.
• (2025). An Efficient Synthesis Of Some Novel Benzo Coumarin Derivatives Under Solvent Conditions From 2-acetyl-benzo[f]chromen-3-one. STM Journals.
• (2025). A novel fluorescent probe based on 7,8-benzochromone-3-carbaldehyde-(rhodamine B carbonyl) hydrazone for detection of trivalent cations and Zn2+ in different systems.
• (n.d.). Metal Ion Sensing by Computational Characterisation of 1H-Benzo[d] Imidazole - Substituted Coumarin Derivatives.
• (n.d.). Furo[3,2-c]coumarin-derived Fe3+ Selective Fluorescence Sensor. SciSpace.
• (2019). Benzothiazole-based fluorescence chemosensors for rapid recognition and “turn-off” fluorescence detection of Fe3+ ions in aqueous solution and in living cells. Microchemical Journal.
• (2020).
• (2020). Boosting 3H-Benzo[f]chromen-3-one Chalcone with Anti-inflammatory Drugs: Synthesis, Characterization, and Evaluation of Cytotoxicity and Antimicrobial Activity.
• (2026). Benzo[f]chromene Derivatives as Cytotoxic Agents: Design, Synthesis, Molecular Docking, and ADMET. PMC.
• (2024). Metal Ion Sensing by Computational Characterisation of 1H-Benzo[d] Imidazole - Substituted Coumarin Derivatives.
• (2018).
• (n.d.). Ratiometric sensing of Zn2+ with a new benzothiazole-based fluorescent sensor and living cell imaging. Analyst.
• (n.d.). (Coumarin-3-yl)
• (2020). Synthesis and application of coumarin fluorescence probes. PMC.
• (2022). Turn on Fluorescence Sensing of Zn2+ Based on Fused Isoindole-Imidazole Scaffold. MDPI.
• (n.d.). Coumarin-derivatives for detection of biological important species.

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Mass Spectrometry Validation of 2-Methylbenzo[f]chromen-3-one Structural Integrity: A Comparative Guide

Introduction

2-Methylbenzo[f]chromen-3-one is a polycyclic oxygenated heterocycle belonging to the benzochromenone (naphthopyrone) family. In drug discovery and materials science, validating the structural integrity of this compound—specifically confirming the stability of the lactone (pyrone) ring and the exact position of the methyl substitution—is a critical quality control step. High-resolution electrospray ionization tandem mass spectrometry (LC-ESI-HRMS/MS) serves as the definitive analytical standard for this validation, offering unparalleled mass accuracy and highly specific fragmentation fingerprints.

This guide objectively compares the mass spectrometric performance of 2-Methylbenzo[f]chromen-3-one against structural analogs and provides a self-validating experimental framework for researchers to confirm its structural integrity.

Causality & Experimental Choices: Why LC-ESI-HRMS/MS?

Historically, gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI) has been utilized for the analysis of coumarin derivatives[1]. However, as an Application Scientist, I strongly recommend LC-ESI-HRMS/MS over GC-MS for benzochromenones for two fundamental reasons:

• Preservation of the Lactone Ring: The thermal stress induced in a GC inlet (often >250°C) can cause premature lactone ring opening or degradation in heavily conjugated systems. Liquid chromatography operates under mild, ambient-temperature conditions, preserving the molecule's structural integrity prior to ionization.

• Ionization Efficiency & Proton Affinity: In positive electrospray ionization (ESI+), the highly electronegative carbonyl oxygen of the pyrone ring acts as a highly favorable protonation site. This yields a highly stable, intact [M+H]+ precursor ion. Collision-induced dissociation (CID) can then be precisely tuned to induce sequential neutral losses—primarily carbon monoxide (CO) and carbon dioxide (CO 2​ )—which are the hallmark diagnostic features of coumarin architectures[2][3].

Product Comparison: Mass Spectrometric Profiles

To contextualize the performance and structural validation of 2-Methylbenzo[f]chromen-3-one, we compare its mass spectrometric behavior against a positional isomer (3-Methylbenzo[f]coumarin) and the foundational scaffold (Standard Coumarin).

Compound	Molecular Formula	Exact Mass [M+H]+	Primary Neutral Losses	Key Diagnostic Fragment Ions	ESI+ Ionization Efficiency
2-Methylbenzo[f]chromen-3-one	C 14​ H 10​ O 2​	211.0754	-CO, -CO 2​ , -CH 3​ •	m/z 183, 167, 152	High (Conjugated π system)
3-Methylbenzo[f]coumarin	C 14​ H 10​ O 2​	211.0754	-CO, -CO 2​ , -CH 3​ •	m/z 183, 167, 152	High (Conjugated π system)
Coumarin (Standard)	C 9​ H 6​ O 2​	147.0441	-CO, -CO 2​	m/z 119, 103, 91	Moderate

Note: While 2-Methylbenzo[f]chromen-3-one and its positional isomer share identical exact masses and similar primary neutral losses, their differentiation relies on the relative abundance ratios of the m/z 183 and m/z 167 fragment ions generated at varying collision energies.

Step-by-Step Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol represents a self-validating system. The mass accuracy threshold of < 5 ppm acts as an internal control for successful calibration and target identification.

Step 1: Sample Preparation

• Solubilization: Dissolve 1.0 mg of 2-Methylbenzo[f]chromen-3-one in 1.0 mL of LC-MS grade methanol to create a 1 mg/mL stock solution.

• Dilution: Dilute the stock to a working concentration of 1 µg/mL using a diluent of 50% aqueous acetonitrile containing 0.1% formic acid. The formic acid is critical as it acts as a proton donor, maximizing ESI+ yield.

Step 2: UHPLC Separation Parameters

• Column: C18 Reversed-Phase UHPLC column (2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B hold for 1 min, ramp to 90% B over 8 mins, hold at 90% B for 2 mins.

• Flow Rate: 0.3 mL/min.

Step 3: HRMS/MS Acquisition Settings

• Source: Heated Electrospray Ionization (HESI) in Positive Mode.

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 320°C.

• Fragmentation (CID): Isolate the [M+H]+ precursor ion (m/z 211.0754) in the quadrupole. Apply Normalized Collision Energies (NCE) of 20, 30, and 40 eV in the collision cell to generate a comprehensive breakdown curve[3].

Step 4: Data Processing & Validation

• Extract the exact masses of the precursor (m/z 211.0754) and product ions (m/z 183.0804, 167.0855). Structural integrity is confirmed only if the mass error is ≤ 5 ppm and the characteristic CO/CO 2​ neutral losses are observed.

LC-ESI-HRMS/MS analytical workflow for structural validation.

Mechanistic Analysis of the Fragmentation Pathway

The gas-phase fragmentation of protonated benzochromenones is strictly governed by the thermodynamic stability of the resulting conjugated carbocations.

• Loss of Carbon Monoxide (-28 Da): The lowest-energy fragmentation pathway involves the elimination of a neutral CO molecule from the pyrone ring. This ring-contraction event yields a highly stable, benzofuran-like conjugated cation at m/z 183.0804[1][3].

• Loss of Carbon Dioxide (-44 Da): A competing, slightly higher-energy pathway involves the direct extrusion of CO 2​ from the lactone moiety, forming a naphthyl-derivative cation at m/z 167.0855[2].

• Loss of Methyl Radical (-15 Da): Upon applying higher collision energies (NCE 40 eV), the m/z 167 ion undergoes homolytic cleavage to expel a methyl radical (CH 3​ •), resulting in a radical cation at m/z 152.0620. The presence of this specific transition (m/z 167 → 152) is the definitive proof of the methyl group's structural integration onto the benzochromenone core.

Proposed ESI+ fragmentation pathway of 2-Methylbenzo[f]chromen-3-one.

References

• Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. Bentham Open. Available at:[Link]

• Simultaneous Determination of Coumarin and Its Derivatives in Tobacco Products by Liquid Chromatography-Tandem Mass Spectrometry. MDPI. Available at: [Link]

• Fragmentation pathways of protonated coumarin by ESI-QE-Orbitrap-MS/MS coupled with DFT calculations. PubMed (NIH). Available at: [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Fragmentation pathways of protonated coumarin by ESI-QE-Orbitrap-MS/MS coupled with DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 2-Methylbenzo[f]chromen-3-one against traditional fluorophores

As a Senior Application Scientist, selecting the optimal fluorophore for bioimaging, assay development, or target engagement studies is rarely a matter of simply picking the brightest dye. It requires a rigorous balancing act between photostability, Stokes shift, quantum yield, and microenvironmental sensitivity.

For decades, traditional fluorophores like Fluorescein Isothiocyanate (FITC) and Rhodamine B have dominated the benchtop. However, their inherent limitations—such as FITC’s rapid photobleaching and narrow Stokes shift, or Rhodamine’s tendency for concentration-dependent self-quenching—often compromise long-term live-cell imaging and multiplexed assays.

This guide provides an in-depth technical benchmarking of 2-Methylbenzo[f]chromen-3-one (2-MBC) , a structurally rigid, π-extended benzo[f]coumarin derivative. By analyzing its photophysical mechanisms and comparing it against legacy dyes, we will establish why benzo-fused coumarins are emerging as superior scaffolds for next-generation probe development.

Photophysical Benchmarking: Data & Mechanistic Insights

To objectively evaluate 2-MBC, we must benchmark its core photophysical properties against industry standards. The data summarized below highlights the critical performance metrics required for high-fidelity fluorescence microscopy.

Quantitative Performance Comparison

Fluorophore	Excitation (λex)	Emission (λem)	Stokes Shift	Quantum Yield (ΦF)	Photostability	Primary Limitation
2-MBC	~360 nm	~480 nm	~120 nm	0.45 - 0.65*	High	Requires UV/Violet excitation
Coumarin 153	422 nm	532 nm	110 nm	0.38	Moderate	Moderate brightness in water
FITC	490 nm	525 nm	35 nm	0.92	Low	Rapid photobleaching; pH sensitive
Rhodamine B	540 nm	565 nm	25 nm	0.31	High	Prone to self-quenching

*Note: ΦF for 2-MBC is highly solvent-dependent due to its solvatochromic nature.

The Causality of Performance: Why Structure Dictates Function

The superior Stokes shift of 2-MBC is not an accident; it is a direct consequence of its molecular architecture. Traditional coumarins possess a relatively small conjugated system. By fusing an additional benzene ring at the f-position (forming the benzo[f]chromen-3-one core), we significantly extend the π-conjugation pathway[1].

From a mechanistic standpoint, this angular fusion lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). Upon photon absorption, the molecule undergoes a pronounced Intramolecular Charge Transfer (ICT) . The excited Franck-Condon state is highly polar, forcing the surrounding solvent molecules to rapidly reorganize to stabilize this new dipole moment. This massive loss of energy to solvent relaxation before photon emission is what generates the exceptionally large Stokes shift (>100 nm)[1].

A large Stokes shift is critical for assay integrity: it completely eliminates the inner-filter effect (reabsorption of emitted light) and allows researchers to easily filter out excitation backscatter, drastically improving the Signal-to-Noise (S/N) ratio in complex biological matrices[2].

Fig 1: Photophysical pathway of 2-MBC illustrating ICT-driven solvent reorganization and emission.

Experimental Workflows: Self-Validating Protocols

To trust a fluorophore, the protocols used to evaluate it must be self-validating. A self-validating system inherently controls for user error, instrument bias, and environmental artifacts. Below are the definitive methodologies for benchmarking 2-MBC in your own laboratory.

Protocol A: Comparative Quantum Yield (ΦF) Determination

Relying on absolute quantum yield measurements without an integrating sphere often leads to calibration errors. We utilize a comparative method against a known standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, ΦF = 0.54) to cancel out instrument-specific spectral biases.

Causality & Logic: By plotting the integrated fluorescence intensity against absorbance at multiple concentrations, the slope of the line provides a concentration-independent metric of brightness. Self-Validation Step: We run a secondary known standard (e.g., Coumarin 153) as an "unknown" alongside 2-MBC. If the calculated ΦF of the secondary standard deviates by >5% from literature values, the calibration is rejected, preventing false data propagation.

• Preparation: Prepare a 1 mM stock of 2-MBC in spectroscopic-grade DMSO.

• Dilution Series: Prepare five dilute solutions of 2-MBC and Quinine Sulfate such that their maximum absorbance (at the chosen excitation wavelength) ranges strictly between 0.02 and 0.1 OD. Why? Keeping OD < 0.1 prevents self-absorption and non-linear inner-filter effects.

• Measurement: Record the UV-Vis absorbance and the integrated fluorescence emission spectra for all samples using the exact same slit widths and PMT voltage.

• Calculation: Calculate the quantum yield using the gradient (Grad) of the integrated fluorescence vs. absorbance plot: Φ_x = Φ_st * (Grad_x / Grad_st) * (η_x² / η_st²)(where η is the refractive index of the solvent).

Protocol B: Intracellular Photostability and S/N Benchmarking

Benzo[f]chromen-3-one derivatives are highly effective for intracellular imaging due to their membrane permeability and resistance to reactive oxygen species (ROS)[3].

Causality & Logic: FITC bleaches rapidly because its excited state reacts with molecular oxygen. The rigid, fused-ring structure of 2-MBC shields its conjugated core from nucleophilic attack and oxidative bleaching, ensuring persistent signal during time-lapse confocal microscopy.

• Cell Culture: Seed HeLa or HepG2 cells in a 35 mm glass-bottom dish and culture until 70% confluent.

• Incubation: Replace media with serum-free DMEM containing 10 μM of 2-MBC (keep DMSO < 0.5% v/v to prevent cytotoxicity). Incubate for 30 minutes at 37°C.

• Stringent Washing (Critical): Wash the cells strictly three times with warm PBS. Why? This removes any non-internalized fluorophore. Because 2-MBC is solvatochromic, unbound dye in the aqueous media might exhibit different spectral properties, confounding the S/N ratio.

• Imaging & Bleaching Assay: Image using a confocal laser scanning microscope (Ex: 405 nm laser). To test photostability, subject the cells to continuous laser irradiation at 50% power for 10 minutes.

• Quantification: Extract the mean fluorescence intensity (MFI) over time. 2-MBC will typically retain >85% of its initial MFI after 10 minutes, whereas FITC will drop below 20%.

Fig 2: Self-validating experimental workflow for intracellular benchmarking of fluorescent probes.

Conclusion

Benchmarking 2-Methylbenzo[f]chromen-3-one against legacy fluorophores reveals a clear paradigm shift in probe design. While FITC and Rhodamine remain useful for routine, short-term assays, they fail under the rigorous demands of continuous live-cell tracking and multiplexing.

By leveraging the extended π-conjugation of the benzo[f]coumarin scaffold, 2-MBC achieves an exceptional Stokes shift driven by Intramolecular Charge Transfer (ICT)[1]. This structural advantage natively eliminates autofluorescence interference and self-quenching, providing drug development professionals and assay engineers with a highly photostable, high-fidelity tool for complex biological imaging[3],[2].

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. Two highly sensitive and selective coumarin-based fluorometric probes for the detection of ClO− and cell imaging - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Handling, Deactivation, and Disposal of 2-Methylbenzo[f]chromen-3-one

As a Senior Application Scientist, I recognize that true laboratory safety extends beyond basic compliance—it requires a mechanistic understanding of the chemicals we handle. 2-Methylbenzo[f]chromen-3-one (CAS: 21315-44-6) and its derivatives are highly valued in drug development and molecular biology as blue fluorescent brighteners [1] and potent in silico/in vitro inhibitors of the NF-κB signaling pathway [2].

Because of its planar, polycyclic structure, this compound presents specific operational challenges. While not highly volatile, its lipophilicity and potential to act as a biological disruptor necessitate strict, self-validating disposal protocols to prevent environmental contamination and occupational exposure.

Part 1: Quantitative Data & Hazard Matrix

Understanding the physical and chemical properties of 2-Methylbenzo[f]chromen-3-one is the first step in designing a fail-safe disposal strategy.

Property / Hazard	Value / Classification	Operational Implication
Chemical Formula	C₁₄H₁₀O₂	Highly lipophilic; readily penetrates biological membranes if dissolved in carrier solvents like DMSO.
Molecular Weight	210.23 g/mol	Standard organic filtration and handling apply.
Optical Properties	Blue Fluorescent Emission	Enables rapid, UV-based validation of spill decontamination [1].
GHS Classification	Acute Tox. 4 (Oral)	Requires strict prevention of ingestion and inhalation of aerosolized powders [3].
Solubility	DMSO, DCM, DMF (High) / Water (Low)	Waste streams will primarily be organic. Segregation of halogenated vs. non-halogenated streams is critical.

Part 2: Biological Mechanism & The Importance of Containment

To understand the necessity of preventing accidental exposure, researchers must understand the compound's biological target. Benzo[f]chromen-3-one derivatives are actively investigated for their ability to bind the DNA-binding domain of NF-κB. This disrupts the NF-κB—DNA complex formation, which is essential for the transcription of inflammatory genes [2]. Accidental exposure—especially via DMSO-mediated dermal absorption—could inadvertently interfere with cellular pathways in laboratory personnel.

Figure 1: Mechanism of NF-κB pathway inhibition by Benzo[f]chromen-3-one derivatives.

Part 3: Waste Segregation and Disposal Workflows

Chemical degradation (e.g., strong acid/base hydrolysis) is generally inefficient for stable coumarin-core structures and may generate unpredictable toxic byproducts. Therefore, the gold standard for the destruction of 2-Methylbenzo[f]chromen-3-one is high-temperature incineration at an EPA-compliant facility.

Figure 2: Decision tree and logistical workflow for 2-Methylbenzo[f]chromen-3-one disposal.

Part 4: Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Solid Waste Segregation

Causality: Dry powders of polycyclic compounds pose an acute inhalation hazard due to aerosolization.

• Preparation: Conduct all transfers within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood. Equip personnel with nitrile gloves (double-gloved), a fitted N95/P100 particulate respirator, and a disposable lab coat.

• Containment: Transfer residual solid chemical and contaminated consumables (weighing boats, spatulas) into a high-density polyethylene (HDPE) wide-mouth container.

• Sealing: Secure the lid with parafilm to prevent loosening during transit.

• Labeling: Affix a hazardous waste label detailing: "Toxic Solid Organic Waste - Contains 2-Methylbenzo[f]chromen-3-one".

• Self-Validation Step: Weigh the final sealed container. Cross-reference the disposed weight against the laboratory's chemical inventory log to ensure 100% mass accountability before handing it over to Environmental Health and Safety (EHS).

Protocol B: Liquid Waste Management (Solvent Matrices)

Causality: 2-Methylbenzo[f]chromen-3-one is typically solubilized in Dimethyl Sulfoxide (DMSO) for biological assays or Dichloromethane (DCM) for synthesis. DMSO acts as a carrier, rapidly transporting dissolved solutes through the dermal barrier. DCM is a halogenated solvent requiring specific incineration temperatures to prevent the atmospheric release of dioxins.

• Solvent Identification: Determine if the carrier solvent is halogenated (e.g., DCM, Chloroform) or non-halogenated (e.g., DMSO, Methanol, DMF).

• Segregation:

  • Halogenated Stream: Pour into the designated halogenated waste carboy.

  • Non-Halogenated Stream: Pour into the non-halogenated waste carboy.

• Secondary Containment: Store all liquid waste carboys in secondary containment trays capable of holding 110% of the largest container's volume.

• Self-Validation Step: Perform a visual phase-check of the waste carboy. If the waste separates into two distinct layers, an incompatible aqueous/organic mix has occurred. Halt additions immediately and notify EHS.

Protocol C: Accidental Spill Remediation

Causality: Sweeping dry powder generates airborne particulates. Applying organic solvents to clean a spill increases the risk of spreading the chemical and penetrating PPE.

• Isolation: Evacuate non-essential personnel from the immediate area.

• Wetting (For Solids): If the spill is a dry powder, gently cover it with absorbent pads lightly dampened with water and a mild surfactant (not an organic solvent) to suppress dust.

• Absorption (For Liquids): If the spill is a solution, deploy an inert chemical absorbent (e.g., vermiculite or diatomaceous earth) over the liquid.

• Collection: Use a non-sparking polypropylene scoop to transfer the absorbed material into a hazardous waste bag. Wash the spill surface with a detergent solution, followed by a water rinse.

• Self-Validation Step: After decontamination, wipe the area with a solvent-moistened swab and view it under a long-wave UV lamp (365 nm). Because benzo[f]chromen-3-one derivatives are highly fluorescent [1], an absence of blue fluorescence validates complete and successful decontamination.

References

• Harishkumar, H. N., Mahadevan, K. M., & Masagalli, J. N. (2012). "Facile synthesis of 2-(1,3-benzoxazol/benzothiazol-2-yl)-3H-benzo[f]chromen-3-one as blue fluorescent brighteners." South African Journal of Chemistry, 65, 05-09. URL:[Link]

• Sandeep Kumar G., Ramaiah C. V., Wudayagiri R. (2018). "In silico evaluation of Benzo (f) chromen-3-one as a potential inhibitor of NF-κB: A key regulatory molecule in inflammation-mediated pathogenesis of diabetes, Alzheimer's, and cancer." Journal of Applied Pharmaceutical Science, 8(12), 157-164. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 748172, 2-acetyl-3H-benzo(f)chromen-3-one" PubChem. URL:[Link]

Personal protective equipment for handling 2-Methylbenzo[f]chromen-3-one

Standard Operating Procedure: Safe Handling, PPE, and Disposal of 2-Methylbenzo[f]chromen-3-one

As your trusted partner in laboratory safety and chemical handling, we provide this comprehensive operational guide to ensure your research proceeds safely and efficiently. This document goes beyond standard safety data by integrating field-proven insights and mechanistic rationales for handling 2-Methylbenzo[f]chromen-3-one.

Chemical Context & Mechanistic Risk Assessment

2-Methylbenzo[f]chromen-3-one (CAS: 37714-70-8) is a synthetic benzo[f]coumarin derivative. Compounds within the benzocoumarin family feature an extended π -conjugation system and are highly valued in drug development as scaffolds for antitumor agents, antimicrobial drugs, and fluorescent probes[1][2].

Because specific toxicological data for every custom derivative is often incomplete, this compound must be handled using universal precautions for biologically active heterocycles. Based on the safety data of its close structural analog, 2-Acetyl-benzo[f]chromen-3-one, the primary hazards include acute oral toxicity (H302), skin irritation (H315), serious eye irritation (H319), and respiratory tract irritation (H335)[3]. The lipophilic nature of the benzo[f]chromen-3-one core allows it to readily cross biological membranes. While this property makes it an effective drug candidate, it also significantly increases the risk of dermal absorption if the compound is dissolved in organic solvents.

Mandatory Personal Protective Equipment (PPE) Matrix

To build a self-validating safety system, PPE selection must be based on the chemical's physical state and the solvents used in your workflow.

PPE Category	Specification	Scientific Rationale & Causality
Hand Protection	Nitrile gloves (Double-gloving required when using solvents).	Protects against solid particulates. Critical Insight: If solubilizing in DMSO or DCM, standard nitrile offers poor resistance. DMSO acts as a carrier, rapidly transporting the lipophilic compound through the glove and dermal barrier. Use laminate (e.g., Silver Shield) gloves for extended solvent work.
Eye/Face Protection	ANSI Z87.1 Chemical safety goggles.	Prevents ocular exposure to fine micro-crystalline dust during weighing and transfer, mitigating severe eye irritation (H319)[3].
Body Protection	Flame-retardant lab coat (fully buttoned) and closed-toe shoes.	Prevents the accumulation of static-charged dust on personal clothing, reducing the risk of secondary exposure outside the laboratory.
Respiratory	Class II Biological Safety Cabinet or Fume Hood (Face velocity 80-100 fpm).	Prevents inhalation of aerosolized particles (H335 hazard). If a fume hood is unavailable, an N95/P100 particulate respirator is mandatory[3].

Operational Workflow & Handling Protocols

Step 1: Environmental Preparation Ensure the fume hood is fully operational. Clear the workspace of incompatible materials, particularly strong oxidizing agents.

Step 2: Weighing and Transfer Use an anti-static weighing boat. Benzo[f]coumarin powders tend to hold static charges, causing them to scatter and aerosolize upon transfer. Ground your spatula before handling to minimize electrostatic repulsion.

Step 3: Solubilization When dissolving 2-Methylbenzo[f]chromen-3-one in solvents like DMSO, DMF, or DCM, add the solvent slowly down the side of the vessel to prevent dust kick-up. Field-Proven Insight: Benzocoumarins are highly fluorescent due to their extended aromatic systems[2]. You can use a portable 365 nm UV lamp to visually validate that all micro-crystals have completely dissolved in your stock solution.

Step 4: Reaction Execution Keep all reaction vessels tightly capped. If heating is required, utilize a reflux condenser to prevent the volatilization of the solvent carrying the active compound.

Process Visualization

Workflow for the safe handling, emergency response, and disposal of 2-Methylbenzo[f]chromen-3-one.

Emergency Response & Spill Management

A robust safety system requires verifiable decontamination protocols.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes[3]. Do NOT use solvents (like ethanol or acetone) to clean the skin, as this will strip natural skin oils and accelerate the dermal absorption of the lipophilic compound.

• Eye Contact: Flush eyes at an emergency eyewash station for 15 minutes, holding eyelids open. Seek immediate medical evaluation[3].

• Spill Cleanup (Solid): Never dry-sweep the powder, as this aerosolizes the chemical and creates an immediate inhalation hazard[3]. Moisten the spill lightly with water or a non-reactive solvent to bind the dust, then wipe it up with absorbent pads.

• Decontamination Validation: After cleaning a spill, shine a 365 nm UV lamp over the area. Any remaining 2-Methylbenzo[f]chromen-3-one will fluoresce, instantly validating whether your decontamination effort was successful[2].

Waste Management & Disposal Plan

• Solid Waste: Collect all contaminated weighing boats, pipette tips, and solid chemical waste in a clearly labeled, sealable hazardous waste container. Pick up and arrange disposal without creating dust[3].

• Liquid Waste: Segregate into halogenated (if DCM was used) and non-halogenated (if DMSO/EtOH was used) waste streams. Label explicitly as "Toxic Organic Waste: Benzo[f]coumarin derivatives."

• Environmental Precaution: Do not let the product or its solutions enter lab drains[3]. The extended aromatic system makes the compound persistent in aquatic environments, requiring high-temperature incineration for proper destruction.

References

• Molaid. "2-Methyl-1-hydroxy-3-oxo-3H-naphtho <2,1-b> pyran - CAS 37714-70-8." Molaid.com.

• ChemicalBook. "2-ACETYL-BENZO[F]CHROMEN-3-ONE - Safety Data Sheet." ChemicalBook.com. 3

• Al-Masoudi, N. A., et al. "Benzocoumarin as a potential scaffold: Synthesis and biological applications." SABER UCV. 1

• National Center for Biotechnology Information (NCBI). "Triazolo pyrimidine derivatives of coumarin and benzocoumarin: green synthesis, biological activity screening study with in silico evaluation." PMC. 2

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